Dimethyl Isophthalate-2,4,5,6-d4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Dimethyl Isophthalate-2,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of Dimethyl Isophthalate-2,4,5,6-d4, a deuterated isotopologue of dimethyl isophthalate (B1238265). This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards in quantitative analysis or as tracers in metabolic studies.

Core Chemical Properties

Dimethyl Isophthalate-2,4,5,6-d4 is primarily utilized as an internal standard in analytical methodologies such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its chemical behavior is nearly identical to that of its non-deuterated analog, with the key difference being its increased molecular weight due to the presence of four deuterium (B1214612) atoms on the benzene (B151609) ring. This mass difference allows for its use in isotope dilution mass spectrometry, a highly accurate method for quantifying the corresponding unlabeled compound.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of Dimethyl Isophthalate-2,4,5,6-d4 and its non-deuterated counterpart for comparative purposes. Properties for the deuterated compound are often not experimentally determined and are assumed to be very similar to the unlabeled compound, except for molecular weight.

Table 1: General Chemical Properties

Property	Dimethyl Isophthalate-2,4,5,6-d4	Dimethyl Isophthalate (unlabeled)
Chemical Name	Dimethyl 2,4,5,6-tetradeuteriobenzene-1,3-dicarboxylate[1]	Dimethyl 1,3-benzenedicarboxylate[2][3]
CAS Number	1007509-57-0[1][4]	1459-93-4[2][5]
Molecular Formula	C₁₀H₆D₄O₄[6][7]	C₁₀H₁₀O₄[2][5]
Molecular Weight	198.21 g/mol [6][7][8]	194.18 g/mol [2][5]
Synonyms	Isophthalic Acid Dimethyl Ester D4 (phenyl-2,4,5,6-D4)[4]	Dimethyl m-phthalate[2][3]

Table 2: Physical Properties

Property	Dimethyl Isophthalate-2,4,5,6-d4	Dimethyl Isophthalate (unlabeled)
Appearance	White Solid[9]	Needles from dilute alcohol[3]
Melting Point	Not specified; expected to be similar to unlabeled	64-67.5 °C[2][3][5]
Boiling Point	Not specified; expected to be similar to unlabeled	282 °C[2][3]
Density	Not specified; expected to be similar to unlabeled	1.194 g/cm³ at 20 °C[2][3]
Solubility	Not specified; expected to be similar to unlabeled	Data not readily available
Flash Point	Not specified; expected to be similar to unlabeled	138 °C (Closed cup)[3]

Experimental Protocols

Conceptual Synthesis of Dimethyl Isophthalate-2,4,5,6-d4

The synthesis can be conceptualized as a two-step process: first, the deuteration of isophthalic acid, followed by the esterification of the deuterated isophthalic acid.

Step 1: Deuteration of Isophthalic Acid

A common method for the deuteration of aromatic rings is through hydrogen-deuterium (H/D) exchange catalyzed by a transition metal.

• Materials: Isophthalic acid, Deuterium oxide (D₂O), Rhodium(III) chloride hydrate (B1144303) (or a similar catalyst).

• Procedure:

  • In a sealed reaction vessel, isophthalic acid is dissolved in an excess of deuterium oxide.

  • A catalytic amount of a rhodium catalyst is added to the solution.

  • The mixture is heated to a temperature typically ranging from 100 to 150 °C for 24 to 48 hours to facilitate the H/D exchange on the aromatic ring.

  • After cooling, the deuterated isophthalic acid-d4 precipitates and is collected by filtration.

  • The product is washed with fresh, cold D₂O and dried under vacuum.

Step 2: Esterification of Isophthalic Acid-d4

The resulting deuterated isophthalic acid is then esterified, for example, using a Fischer esterification method.

• Materials: Isophthalic acid-2,4,5,6-d4, Super dry methanol, Concentrated sulfuric acid.

• Procedure:

  • The dried isophthalic acid-d4 is suspended in an excess of super dry methanol.

  • A catalytic amount of concentrated sulfuric acid is added.

  • The mixture is refluxed until all the solid has dissolved.

  • The reaction mixture is then cooled and poured over ice-cold water, causing the Dimethyl Isophthalate-2,4,5,6-d4 to precipitate.

  • The precipitate is neutralized with a sodium bicarbonate solution, filtered, washed with water, and dried to yield the final product.

Mandatory Visualizations

Synthesis Workflow

Caption: A conceptual workflow for the synthesis of Dimethyl Isophthalate-2,4,5,6-d4.

Analytical Workflow for Quantification

References

• 1. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. benchchem.com [benchchem.com]
• 3. Dimethyl isophthalate(1459-93-4) 1H NMR spectrum [chemicalbook.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Reductive Deuteration of Aromatic Esters for the Synthesis of α,α-Dideuterio Benzyl Alcohols Using D2O as Deuterium Source [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. Dimethyl isophthalate synthesis - chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. rosdok.uni-rostock.de [rosdok.uni-rostock.de]

Technical Guide: Dimethyl Isophthalate-2,4,5,6-d4 (CAS: 1007509-57-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Isophthalate-2,4,5,6-d4, a deuterated stable isotope-labeled compound. The information herein is intended to support researchers and scientists in its application as an internal standard for quantitative analysis and as a tracer in metabolic studies.

Core Compound Properties

Dimethyl Isophthalate-2,4,5,6-d4 is the deuterium-labeled form of Dimethyl Isophthalate. Stable isotope-labeled compounds are critical tools in analytical chemistry, offering a high degree of accuracy in quantification by mass spectrometry and nuclear magnetic resonance.

Property	Value	Reference
CAS Number	1007509-57-0	[1][2]
Molecular Formula	C₁₀H₆D₄O₄	[2]
Molecular Weight	198.21 g/mol	[2]
Synonyms	Dimethyl 2,4,5,6-tetradeuteriobenzene-1,3-dicarboxylate, 1,3-Benzene-2,4,5,6-d4-dicarboxylic acid, 1,3-dimethyl ester	[1]
Unlabeled CAS Number	1459-93-4	[1]

Physicochemical Data

Quantitative data for Dimethyl Isophthalate-2,4,5,6-d4 is primarily available from suppliers and is crucial for its application in analytical methods. For comparative purposes, the properties of the unlabeled analogue, Dimethyl Isophthalate, are also presented.

Table 1: Specifications of Dimethyl Isophthalate-2,4,5,6-d4

Parameter	Specification
Isotopic Purity	≥ 98 atom % D
Chemical Purity	≥ 98%

Table 2: Physical Properties of Unlabeled Dimethyl Isophthalate (CAS: 1459-93-4)

Property	Value
Appearance	White to almost white crystalline powder
Melting Point	67-71 °C
Boiling Point	282 °C
Solubility	Soluble in most organic solvents

Experimental Protocols

While specific, detailed experimental protocols for Dimethyl Isophthalate-2,4,5,6-d4 are not widely published, its primary application is as an internal standard in chromatographic and mass spectrometric analyses. The following provides a generalized methodology for its use.

General Protocol for Use as an Internal Standard in LC-MS/MS Analysis

This protocol outlines the typical steps for using a deuterated internal standard like Dimethyl Isophthalate-2,4,5,6-d4 for the quantification of the corresponding unlabeled analyte in a sample matrix.

• Preparation of Stock Solutions:

  • Prepare a stock solution of Dimethyl Isophthalate-2,4,5,6-d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a stock solution of the unlabeled analyte (Dimethyl Isophthalate) at the same concentration.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by spiking a known amount of the unlabeled analyte stock solution into a blank matrix (e.g., plasma, urine, environmental sample extract).

  • To each calibration standard, add a fixed amount of the Dimethyl Isophthalate-2,4,5,6-d4 stock solution to achieve a constant final concentration across all standards.

• Sample Preparation:

  • To an aliquot of the unknown sample, add the same fixed amount of the Dimethyl Isophthalate-2,4,5,6-d4 stock solution as was added to the calibration standards.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard.

  • Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples and calibration standards onto an appropriate liquid chromatography column for separation.

  • Detect the analyte and the internal standard using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

    • Analyte MRM Transition: Determine the optimal precursor and product ions for unlabeled Dimethyl Isophthalate.

    • Internal Standard MRM Transition: Determine the optimal precursor and product ions for Dimethyl Isophthalate-2,4,5,6-d4. The precursor ion will be shifted by +4 m/z compared to the unlabeled analyte.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard and unknown sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Diagrams

Experimental Workflow

The following diagram illustrates a typical workflow for the use of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard in a quantitative analytical method.

Caption: Workflow for internal standard-based quantification.

Signaling Pathway

While Dimethyl Isophthalate is not directly involved in mammalian signaling pathways, it is a substrate for microbial degradation. The following diagram illustrates the microbial metabolic pathway for Dimethyl Isophthalate. This pathway is relevant for environmental fate studies and understanding its biological transformation.

Caption: Microbial degradation pathway of Dimethyl Isophthalate.

References

• 1. lcms.cz [lcms.cz]
• 2. Custom CRM Request Form – Target Analysis [targetanalysis.gr]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Isotopic Purity of Dimethyl Isophthalate-2,4,5,6-d4

Introduction

Dimethyl Isophthalate-2,4,5,6-d4 is the deuterated form of Dimethyl Isophthalate, a diester of isophthalic acid and methanol (B129727). The replacement of four hydrogen atoms with deuterium (B1214612) on the benzene (B151609) ring makes it a valuable tool in various scientific fields. Its primary application is as a stable isotope-labeled internal standard for quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. The accuracy of such quantitative studies heavily relies on the precise knowledge of the isotopic and chemical purity of the standard. This guide provides a detailed overview of the isotopic purity of Dimethyl Isophthalate-2,4,5,6-d4, including typical specifications and the experimental protocols used for its determination.

Data Presentation: Physicochemical Properties and Purity Specifications

The following table summarizes the typical quantitative data for Dimethyl Isophthalate-2,4,5,6-d4 as reported by various suppliers. These values are crucial for researchers using this compound as an internal standard or for other tracer applications.

Property	Value	Source(s)
Chemical Name	Dimethyl 2,4,5,6-tetradeuteriobenzene-1,3-dicarboxylate	[3][4]
Synonyms	Isophthalic Acid Dimethyl Ester D4 (phenyl-2,4,5,6-D4)	[3]
CAS Number	1007509-57-0	[3][4]
Unlabelled CAS Number	1459-93-4	[3]
Molecular Formula	C₁₀H₆D₄O₄	[4]
Molecular Weight	198.21 g/mol	[4]
Isotopic Purity	98 atom % D	[3][5]
Chemical Purity	Minimum 98%	[3][5]

Experimental Protocols for Purity Determination

The determination of isotopic and chemical purity of deuterated compounds like Dimethyl Isophthalate-2,4,5,6-d4 requires robust analytical techniques. High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary methods employed for this purpose[6][7].

Isotopic Purity and Molecular Integrity by Mass Spectrometry (MS)

High-resolution mass spectrometry is a powerful technique for determining the isotopic enrichment of a labeled compound by distinguishing between its different isotopologs (molecules that differ only in their isotopic composition)[8][9].

Methodology:

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap (Q-Orbitrap) or Time-of-Flight (TOF) instrument, often coupled with a liquid chromatography system (LC-MS)[6][8].

• Sample Preparation: A dilute solution of Dimethyl Isophthalate-2,4,5,6-d4 is prepared in a suitable solvent (e.g., methanol or acetonitrile) at a concentration appropriate for the instrument's sensitivity (e.g., 100 µg/kg)[10].

• Ionization: Electrospray ionization (ESI) is a common method for generating ions of the analyte in the gas phase[8][9].

• Data Acquisition: The mass spectrometer is set to acquire a full scan mass spectrum in the region of the expected molecular ion. For Dimethyl Isophthalate-2,4,5,6-d4, this would be around m/z 199 (for the [M+H]⁺ adduct).

• Data Analysis:

  • Isotopolog Identification: The high resolution of the instrument allows for the separation and identification of the peaks corresponding to the different deuterated species:

    • d₀: Unlabeled Dimethyl Isophthalate

    • d₁: Singly deuterated

    • d₂: Doubly deuterated

    • d₃: Triply deuterated

    • d₄: Fully deuterated (the target compound)

  • Relative Abundance Calculation: The intensity of each isotopolog peak is measured.

  • Isotopic Purity Calculation: The isotopic purity (atom % D) is calculated based on the relative abundances of the different isotopologs. The calculation involves correcting for the natural abundance of ¹³C isotopes[9]. The formula for atom percent deuterium is:

    Atom % D = [(Σ (n * Iₙ)) / (4 * Σ Iₙ)] * 100

    Where 'n' is the number of deuterium atoms in an isotopolog (0 to 4) and 'Iₙ' is the intensity of that isotopolog peak.

Structural Confirmation and Deuteration Site Verification by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the chemical structure and verifying that the deuterium atoms are located at the correct positions on the benzene ring[6][11].

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent that does not have signals in the aromatic region of interest (e.g., Chloroform-d, Acetone-d₆).

• ¹H NMR Spectroscopy:

  • Principle: In a fully deuterated Dimethyl Isophthalate-2,4,5,6-d4 sample, the signals corresponding to the protons at positions 2, 4, 5, and 6 of the aromatic ring should be absent or significantly reduced to very small residual peaks.

  • Analysis: The integral of any residual proton signals in the aromatic region is compared to the integral of a known, non-deuterated portion of the molecule (e.g., the methyl ester protons at ~3.9 ppm) or an internal standard. This comparison allows for the quantification of the percentage of non-deuterated species, thereby confirming the isotopic purity.

• ¹³C NMR Spectroscopy:

  • Principle: The carbon atoms attached to deuterium atoms will show a characteristic splitting pattern (due to C-D coupling) and a slight upfield shift compared to their non-deuterated counterparts.

  • Analysis: This spectrum confirms the positions of deuteration and the overall integrity of the carbon skeleton.

Mandatory Visualization

The following diagrams illustrate the logical workflow for determining the purity of Dimethyl Isophthalate-2,4,5,6-d4.

Caption: General workflow for determining the isotopic and chemical purity of Dimethyl Isophthalate-d4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. イソフタル酸ジメチル analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Mass Spectrometry of Dimethyl Isophthalate-2,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of Dimethyl Isophthalate-2,4,5,6-d4, a deuterated analog of Dimethyl Isophthalate. This document details its predicted mass spectral characteristics, outlines a suitable experimental protocol for its analysis by gas chromatography-mass spectrometry (GC-MS), and presents this information in a structured format for professionals in research and development.

Core Concepts: Isotope Dilution Mass Spectrometry

Isotopically labeled compounds like Dimethyl Isophthalate-2,4,5,6-d4 are invaluable in quantitative mass spectrometry. The substitution of four hydrogen atoms on the benzene (B151609) ring with deuterium (B1214612) results in a molecule that is chemically almost identical to its non-deuterated counterpart but has a distinct, higher mass. This property makes it an excellent internal standard for isotope dilution mass spectrometry (ID-MS). In this technique, a known quantity of the deuterated standard is added to a sample. The ratio of the signal from the endogenous analyte to the signal from the deuterated standard is then used to accurately calculate the concentration of the analyte, correcting for variations in sample preparation and instrument response.

Predicted Mass Spectral Data

While a publicly available, experimentally acquired mass spectrum for Dimethyl Isophthalate-2,4,5,6-d4 is not readily accessible, its fragmentation pattern under electron ionization (EI) can be reliably predicted based on the known spectrum of unlabeled Dimethyl Isophthalate and the principles of mass spectrometry. The four deuterium atoms increase the mass of the molecular ion and any fragments containing the benzene ring by 4 Daltons.

Physicochemical Properties

Property	Value
Chemical Formula	C₁₀H₆D₄O₄
Molecular Weight	198.21 g/mol
Unlabeled Molecular Weight	194.18 g/mol [1]
Deuterium Incorporation	4 atoms on the benzene ring

Predicted Electron Ionization (EI) Mass Spectrum

The primary fragmentation of Dimethyl Isophthalate upon electron ionization involves the loss of a methoxy (B1213986) group (-OCH₃) from the molecular ion. The same fragmentation is expected for the deuterated analog.

Ion Description	Predicted m/z	Unlabeled m/z	Predicted Relative Intensity (%)
Molecular Ion [M]⁺•	198	194[1]	30-40
[M - •OCH₃]⁺	167	163[1]	100
[M - CO₂CH₃]⁺	139	135[1]	20-30

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of Dimethyl Isophthalate-2,4,5,6-d4 using GC-MS.

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of Dimethyl Isophthalate-2,4,5,6-d4 in a high-purity solvent such as ethyl acetate (B1210297) or hexane (B92381) at a concentration of 1 mg/mL. Create a series of working standards by serial dilution.

• Sample Extraction (if applicable): For analysis in a complex matrix, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte.

• Derivatization: No derivatization is required for the analysis of Dimethyl Isophthalate by GC-MS.

GC-MS Instrumentation and Conditions

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Full Scan (m/z 50-300) or Selected Ion Monitoring (SIM)
SIM Ions (for quantification)	m/z 198 and 167 (for deuterated), m/z 194 and 163 (for unlabeled)

Visualizations

Experimental Workflow

References

• 1. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]

An In-depth Technical Guide to the Deuteration of Dimethyl Isophthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies for the deuteration of Dimethyl Isophthalate (DMIP), a process of significant interest in pharmaceutical research and development. Deuterium-labeled compounds, such as deuterated DMIP, serve as valuable tools in metabolic studies, pharmacokinetic analysis, and as internal standards for quantitative mass spectrometry.[1] This document details the primary synthetic strategies for introducing deuterium (B1214612) into the aromatic core of DMIP, with a focus on transition metal-catalyzed hydrogen-deuterium (H/D) exchange reactions. Detailed experimental protocols, data presentation, and workflow visualizations are provided to enable researchers to effectively implement and adapt these methods for their specific applications.

Introduction: The Significance of Deuteration in Drug Discovery

The substitution of hydrogen with its stable isotope, deuterium, can have profound effects on the physicochemical properties of a molecule. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a significant kinetic isotope effect (KIE). In the context of drug development, this can translate to:

• Improved Metabolic Stability: By strategically replacing hydrogens at sites of metabolic attack with deuterium, the rate of enzymatic degradation can be slowed, leading to an extended drug half-life and potentially reduced dosing frequency.

• Altered Pharmacokinetic Profiles: Changes in metabolism can influence a drug's absorption, distribution, metabolism, and excretion (ADME) properties, leading to a more favorable overall pharmacokinetic profile.

• Reduced Formation of Toxic Metabolites: In some cases, deuteration can alter metabolic pathways, reducing the formation of undesirable or toxic metabolites.

• Internal Standards: Deuterated compounds are ideal internal standards for mass spectrometry-based quantification in bioanalytical studies due to their similar chemical properties to the analyte but distinct mass.[1]

Dimethyl Isophthalate, as a precursor or building block in the synthesis of various organic molecules, becomes a valuable deuterated intermediate for accessing more complex deuterated target compounds.

Synthetic Strategies for the Deuteration of Aromatic Esters

Several methods are available for the introduction of deuterium into aromatic systems. For a substrate like Dimethyl Isophthalate, the most relevant and efficient methods involve the direct exchange of aromatic protons with deuterium from a suitable source.

Hydrogen-Deuterium (H/D) Exchange Reactions

H/D exchange is a direct method for replacing C-H bonds with C-D bonds. This can be achieved under various conditions:

• Acid-Catalyzed Exchange: Strong acids can facilitate the exchange of aromatic protons with deuterium from a deuterated solvent.

• Base-Catalyzed Exchange: Under basic conditions, certain activated aromatic protons can be exchanged.

• Metal-Catalyzed Exchange: This is the most widely used and versatile method for the deuteration of aromatic compounds. Transition metals such as palladium, platinum, rhodium, and iridium are effective catalysts for activating C-H bonds and facilitating exchange with a deuterium source.[1]

For aromatic esters like Dimethyl Isophthalate, iridium and rhodium-based catalysts have shown particular promise for directed H/D exchange, where the ester functional group directs the deuteration to specific positions on the aromatic ring.[2][3][4]

Reductive Deuteration

This method involves the addition of deuterium across a double or triple bond or the reduction of a functional group using a deuterated reducing agent. While not directly applicable to the aromatic ring of DMIP, it can be a useful technique for other parts of a molecule.[5]

Deuteration via Precursor Synthesis

An alternative strategy involves the synthesis of a deuterated precursor, which is then used to construct the final molecule. For instance, deuterated isophthalic acid can be synthesized and subsequently esterified to yield deuterated Dimethyl Isophthalate.[1]

Experimental Protocols

While a specific, optimized protocol for the direct deuteration of Dimethyl Isophthalate is not extensively documented in publicly available literature, a robust experimental procedure can be adapted from established methods for the ortho-deuteration of aromatic esters using iridium catalysis.[2][4]

Proposed Protocol: Iridium-Catalyzed Ortho-Deuteration of Dimethyl Isophthalate

This protocol is based on the iridium-catalyzed ortho-directed hydrogen isotope exchange (HIE) of benzoate (B1203000) esters. The ester groups in Dimethyl Isophthalate are expected to direct deuteration to the ortho positions (positions 2 and 4/6).

Materials:

• Dimethyl Isophthalate (DMIP)

• [Ir(cod)Cl]₂ (Chloro(1,5-cyclooctadiene)iridium(I) dimer) or a suitable iridium N-heterocyclic carbene (NHC)/phosphine catalyst[2]

• Deuterium gas (D₂) or Deuterium Oxide (D₂O) as the deuterium source

• Anhydrous solvent (e.g., dichloromethane (B109758) (DCM), 1,2-dichloroethane)

• Schlenk flask or a similar reaction vessel suitable for handling air-sensitive reagents

• Magnetic stirrer and stir bar

• Vacuum/inert gas manifold

Procedure:

• Preparation of the Reaction Vessel: A Schlenk flask containing a magnetic stir bar is flame-dried under vacuum and subsequently backfilled with an inert atmosphere (e.g., argon or nitrogen).

• Addition of Reagents: To the flask, add Dimethyl Isophthalate (1.0 eq) and the iridium catalyst (e.g., 1-5 mol%).

• Solvent Addition: Anhydrous solvent (e.g., DCM) is added to the flask to dissolve the reagents.

• Deuterium Introduction (using D₂ gas): The flask is subjected to several cycles of evacuation and backfilling with deuterium gas to ensure an atmosphere of D₂. The reaction is then stirred under a balloon of deuterium gas.[6]

• Deuterium Introduction (using D₂O): If using D₂O as the deuterium source, it is added to the reaction mixture. The reaction may require heating to facilitate the exchange.[7]

• Reaction Conditions: The reaction mixture is stirred at a specified temperature (e.g., room temperature to 80°C) for a designated period (e.g., 12-24 hours). Reaction progress can be monitored by taking aliquots and analyzing by ¹H NMR or GC-MS.

• Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is then purified by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to isolate the deuterated Dimethyl Isophthalate.

• Analysis: The purified product is analyzed by ¹H NMR, ²H NMR, and mass spectrometry to determine the yield and the percentage of deuterium incorporation at each position.[8][9]

Data Presentation and Characterization

The successful deuteration of Dimethyl Isophthalate is confirmed and quantified using spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The percentage of deuterium incorporation at each aromatic position can be determined by the reduction in the integration of the corresponding proton signals relative to a non-deuterated internal standard or the methyl ester protons.

• ²H NMR: This technique directly detects the presence of deuterium, providing a spectrum of the deuterated positions. Quantitative ²H NMR can be used for accurate determination of isotopic abundance.[8][9]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the overall level of deuterium incorporation by observing the mass shift in the molecular ion peak. High-resolution mass spectrometry (HRMS) can confirm the elemental composition and the number of deuterium atoms incorporated.

Table 1: Expected Analytical Data for Deuterated Dimethyl Isophthalate

Analytical Technique	Expected Observation for Deuterated DMIP	Information Gained
¹H NMR	Decrease in the integral values of aromatic proton signals.	Percentage of deuteration at specific positions.
²H NMR	Signals corresponding to the deuterated aromatic positions.	Confirmation of deuteration sites and quantification of isotopic abundance.
Mass Spectrometry	Increase in the molecular ion peak (m/z) corresponding to the number of incorporated deuterium atoms.	Overall deuterium incorporation and isotopic distribution.

Visualizations

Experimental Workflow

The general workflow for the iridium-catalyzed deuteration of Dimethyl Isophthalate is outlined below.

Caption: Experimental workflow for the deuteration of Dimethyl Isophthalate.

Proposed Catalytic Cycle for Iridium-Catalyzed H/D Exchange

The following diagram illustrates a plausible catalytic cycle for the ortho-directed H/D exchange of an aromatic ester catalyzed by an iridium complex.

Caption: Proposed catalytic cycle for Iridium-catalyzed H/D exchange.

Conclusion

The deuteration of Dimethyl Isophthalate is a valuable synthetic transformation for the production of isotopically labeled compounds for various applications in drug discovery and development. Transition metal-catalyzed H/D exchange, particularly with iridium catalysts, offers a direct and efficient route for the selective incorporation of deuterium into the aromatic ring. This guide provides a foundational understanding and a practical, adaptable protocol for researchers to undertake the synthesis and characterization of deuterated Dimethyl Isophthalate. Further optimization of reaction conditions, including catalyst selection, solvent, and temperature, may be necessary to achieve the desired levels of deuterium incorporation for specific research needs.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 4. Iridium-Catalysed ortho-Directed Deuterium Labelling of Aromatic Esters--An Experimental and Theoretical Study on Directing Group Chemoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reductive Deuteration of Aromatic Esters for the Synthesis of α,α-Dideuterio Benzyl Alcohols Using D2O as Deuterium Source [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Guide: Dimethyl Isophthalate-d4 Solubility

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the solubility of Dimethyl Isophthalate-d4. A comprehensive search for quantitative solubility data and specific experimental protocols for this deuterated compound did not yield specific results. The isotopic substitution of hydrogen with deuterium (B1214612) is generally considered to have a minor effect on the solubility of a compound, though this can vary depending on the solvent and the specific molecular interactions.[1][2]

In the absence of direct data for Dimethyl Isophthalate-d4, this guide provides the available solubility information for its non-deuterated analog, Dimethyl Isophthalate, as the best available approximation. It is crucial to recognize that these values are estimations and may not precisely reflect the solubility of the deuterated form. This document also outlines a general experimental protocol for determining the solubility of chemical compounds, based on established international guidelines, which can be adapted for Dimethyl Isophthalate-d4.

Solubility Data (for non-deuterated Dimethyl Isophthalate)

The following table summarizes the available quantitative and qualitative solubility data for the non-deuterated form of Dimethyl Isophthalate.

Solvent	Solubility	Data Type	Temperature
Water	290 mg/L	Quantitative	Not Specified
Methanol	Soluble	Qualitative	Not Specified
Ethanol	Soluble, Slightly Soluble	Qualitative	Not Specified

Disclaimer: This data is for the non-deuterated analog and should be used as an estimate for Dimethyl Isophthalate-d4 with caution. The actual solubility of the deuterated compound may vary.

Impact of Deuteration on Solubility

The substitution of hydrogen with deuterium can influence intermolecular forces, such as hydrogen bonding and van der Waals interactions, which in turn can affect solubility. Deuterium is more electronegative and has a larger covalent radius than protium (B1232500) (¹H). This can lead to subtle changes in the polarity and polarizability of the molecule.

In many cases, the difference in solubility between a deuterated and non-deuterated compound is minimal.[1] However, in systems where hydrogen bonding is a dominant factor in solvation, the effect of deuteration may be more pronounced. For instance, D₂O is slightly more structured and has stronger hydrogen bonds than H₂O.

Experimental Protocol for Solubility Determination

Since no specific experimental protocol for Dimethyl Isophthalate-d4 was found, a general method based on the OECD Guideline for the Testing of Chemicals, Test No. 105 ("Water Solubility"), is provided below.[3][4][5][6][7] This protocol can be adapted for other solvents as well.

Principle: Flask Method

The flask method is suitable for substances with a solubility of 10⁻² g/L or higher and involves saturating a solvent with the test substance at a constant temperature and then determining the concentration of the substance in the saturated solution.

Apparatus and Reagents

• Constant temperature bath

• Volumetric flasks

• Analytical balance

• Centrifuge or filtration apparatus

• Appropriate analytical instrumentation for concentration measurement (e.g., HPLC, GC, UV-Vis spectrophotometer)

• Dimethyl Isophthalate-d4

• Solvent of interest (e.g., water, methanol, ethanol)

Procedure

• Preparation: Add an excess amount of Dimethyl Isophthalate-d4 to a volumetric flask containing the chosen solvent. The excess solid should be clearly visible.

• Equilibration: Seal the flask and place it in a constant temperature bath. Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can determine the necessary equilibration time.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Separate the saturated solution from the excess solid by centrifugation or filtration. Ensure the temperature is maintained during this step to prevent precipitation or further dissolution.

• Analysis: Determine the concentration of Dimethyl Isophthalate-d4 in the clear, saturated solution using a validated analytical method.

• Replicates: Perform the determination in triplicate to ensure the reliability of the results.

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a chemical compound.

Caption: General Workflow for Solubility Determination.

References

• 1. organic chemistry - Deuterated solvents vs. regular solvents - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 3. filab.fr [filab.fr]
• 4. books.google.cn [books.google.cn]
• 5. oecd.org [oecd.org]
• 6. Water Solubility | Scymaris [scymaris.com]
• 7. oecd.org [oecd.org]

Commercial Suppliers and Technical Guide for Dimethyl Isophthalate-2,4,5,6-d4

For researchers, scientists, and drug development professionals requiring high-purity deuterated compounds, Dimethyl Isophthalate-2,4,5,6-d4 is a critical internal standard and tracer for various analytical applications. This technical guide provides an in-depth overview of its commercial suppliers, key technical data, and detailed experimental protocols for its use.

Commercial Availability

Dimethyl Isophthalate-2,4,5,6-d4 is available from several reputable chemical suppliers specializing in stable isotope-labeled compounds. The primary CAS number for this product is 1007509-57-0.

Supplier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity/Isotopic Enrichment
LGC Standards	1007509-57-0	C10H6D4O4	198.21	98 atom % D, min 98% Chemical Purity[1]
BOC Sciences	1007509-57-0	C10H6D4O4	198.21	95%[2]
Pharmaffiliates	1007509-57-0	C10H6D4O4	198.21	Not specified
Chiron	1007509-57-0	C10H6D4O4	198.21	Not specified
MedChemExpress	Not specified	C10H6D4O4	198.21	Not specified

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Dimethyl Isophthalate-2,4,5,6-d4 are not extensively published, a plausible synthetic route can be derived from general methods for the deuteration of aromatic compounds.

Conceptual Synthesis Pathway

The synthesis of Dimethyl Isophthalate-2,4,5,6-d4 would likely involve the deuteration of isophthalic acid followed by esterification.

Caption: A conceptual pathway for the synthesis of Dimethyl Isophthalate-2,4,5,6-d4.

General Protocol for Use as an Internal Standard in LC-MS

Dimethyl Isophthalate-2,4,5,6-d4 is frequently used as an internal standard for the quantification of dimethyl isophthalate (B1238265) and other phthalates in various matrices.

1. Preparation of Stock Solution (1 mg/mL):

• Accurately weigh approximately 10 mg of Dimethyl Isophthalate-2,4,5,6-d4 into a 10 mL volumetric flask.

• Dissolve the compound in a suitable solvent, such as methanol (B129727) or acetonitrile, and bring to volume.

• Sonicate for 10-15 minutes to ensure complete dissolution.

• Store the stock solution at 2-8°C in an amber vial.

2. Preparation of Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with the appropriate solvent to cover the desired concentration range for the calibration curve.

3. Sample Preparation:

• To an accurately measured volume or weight of the sample, add a known amount of the Dimethyl Isophthalate-2,4,5,6-d4 internal standard working solution.

• Perform the sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) appropriate for the matrix being analyzed.

• Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

4. LC-MS Analysis:

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) acetate, is commonly used.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for both the analyte and the deuterated internal standard should be optimized.

Procurement Workflow

The process of acquiring a specialized chemical like Dimethyl Isophthalate-2,4,5,6-d4 involves several key steps from identification to final receipt and quality control.

Caption: A typical workflow for procuring a deuterated chemical standard.

References

• 1. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. Dimethyl Isophthalate-2,4,5,6-[d4], CasNo.1007509-57-0 BOC Sciences United States [bocscichem.lookchem.com]

Protocols & Analytical Methods

Application Notes: Utilizing Dimethyl Isophthalate-2,4,5,6-d4 as an Internal Standard for Quantitative Analysis

Introduction

In the realms of analytical chemistry, environmental science, and drug development, the precise quantification of target analytes in complex matrices is paramount. Isotope Dilution Mass Spectrometry (IDMS) is a gold-standard technique that provides high accuracy and precision by correcting for sample loss during preparation and variations in instrument response. This is achieved by introducing a known quantity of a stable isotope-labeled internal standard (SIL-IS) into the sample prior to analysis.

Dimethyl Isophthalate-2,4,5,6-d4 (D4-DMIP) is the deuterated analog of Dimethyl Isophthalate (B1238265) (DMIP), a member of the phthalate (B1215562) class of compounds. Phthalates are widely used as plasticizers and are found in numerous consumer products, leading to their prevalence in environmental and biological samples.[1][2] D4-DMIP is an ideal internal standard for the quantification of DMIP and other structurally related phthalates using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3] Its physicochemical properties are nearly identical to the non-labeled analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, yet it is distinguishable by its mass-to-charge ratio.[4]

Principle of Isotope Dilution

The core principle of using D4-DMIP as an internal standard is straightforward. A precise amount of D4-DMIP is added to every sample, calibrator, and quality control sample at the very beginning of the sample preparation process. Throughout the procedure (e.g., extraction, evaporation, reconstitution), any loss of the target analyte is mirrored by a proportional loss of the internal standard. When analyzed by mass spectrometry, the instrument response ratio of the analyte to the internal standard is measured. This ratio is then used to calculate the exact concentration of the analyte, effectively nullifying variability.

Physicochemical Properties

A summary of the key properties for Dimethyl Isophthalate-2,4,5,6-d4 and its non-deuterated analog is presented below.

Property	Dimethyl Isophthalate-2,4,5,6-d4	Dimethyl Isophthalate (unlabeled)
Chemical Formula	C₁₀H₆D₄O₄[5]	C₁₀H₁₀O₄[6]
Molecular Weight	198.21 g/mol [7]	194.18 g/mol [6]
CAS Number	1007509-57-0[7]	1459-93-4[6]
Appearance	White to off-white solid	Needles or solid[8]
Melting Point	Not specified (expected to be similar to unlabeled)	64-68 °C[1]
Boiling Point	Not specified (expected to be similar to unlabeled)	282 °C[6]
Solubility	Soluble in methanol (B129727), ethanol[2]	Soluble in methanol, ethanol; insoluble in water[2]

Experimental Protocols

Protocol 1: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed for the quantification of Dimethyl Isophthalate (DMIP) and other volatile phthalates in environmental samples (e.g., water, soil) or consumer products. D4-DMIP is well-suited for GC-MS as it is sufficiently volatile and thermally stable, eliminating the need for a derivatization step that is often required for its acid counterparts.[9]

1. Materials and Reagents

• Dimethyl Isophthalate-2,4,5,6-d4 (Internal Standard, IS)

• Target analyte standards (e.g., Dimethyl Phthalate, Diethyl Phthalate)[1]

• Methanol (GC grade)

• Ethyl Acetate (B1210297) (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Sample matrix (e.g., water sample, soil extract)

2. Preparation of Standard and Spiking Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the target analytes and D4-DMIP in methanol to prepare individual stock solutions.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the target analyte stock solution with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a working solution of D4-DMIP at a fixed concentration (e.g., 1 µg/mL) in methanol.

3. Sample Preparation (Liquid-Liquid Extraction for Water Samples)

• To a 10 mL glass centrifuge tube, add 5 mL of the water sample.

• Add 10 µL of the 1 µg/mL D4-DMIP internal standard spiking solution.

• Add 5 mL of ethyl acetate to the tube.

• Vortex the mixture vigorously for 2 minutes to extract the analytes into the organic phase.

• Centrifuge at 3000 x g for 5 minutes to achieve phase separation.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube containing anhydrous sodium sulfate to remove residual water.

• Transfer the dried extract to an autosampler vial for GC-MS analysis.

4. GC-MS Conditions

• GC System: Standard Gas Chromatograph coupled to a Mass Spectrometer.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.[4]

• Injector Temperature: 280°C.[4]

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.[4]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS System: Electron Ionization (EI) mode at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • DMIP Ions: m/z 194 (M+), 163 ([M-OCH₃]+)

  • D4-DMIP Ions: m/z 198 (M+), 167 ([M-OCH₃]+)

5. Data Analysis

• Generate a calibration curve by plotting the peak area ratio of DMIP/D4-DMIP against the concentration of the calibration standards.

• Calculate the concentration of DMIP in the samples using the regression equation from the calibration curve.

Protocol 2: Quantitative Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is suitable for analyzing D4-DMIP in biological matrices like plasma or urine, where higher selectivity and sensitivity are often required.

1. Materials and Reagents

• Dimethyl Isophthalate-2,4,5,6-d4 (Internal Standard, IS)

• Target analyte standards

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Biological matrix (e.g., human plasma)

2. Preparation of Standard and Spiking Solutions

• Prepare stock, calibration, and internal standard spiking solutions as described in the GC-MS protocol, using 50:50 (v/v) methanol:water as the diluent.[4]

3. Sample Preparation (Protein Precipitation for Plasma Samples)

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibration standard, or blank matrix.

• Add 10 µL of the 1 µg/mL D4-DMIP working solution and vortex for 10 seconds.[10]

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.[10]

• Vortex vigorously for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.[10]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[4]

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90% Water with 0.1% Formic Acid: 10% Acetonitrile with 0.1% Formic Acid).[10]

• Transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: UHPLC or HPLC system.[4]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.4 mL/min.

• MS System: Tandem mass spectrometer with an electrospray ionization (ESI) source, operating in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • DMIP Transition: Q1 (Precursor Ion) 195.1 [M+H]+ → Q3 (Product Ion) 163.1

  • D4-DMIP Transition: Q1 (Precursor Ion) 199.1 [M+H]+ → Q3 (Product Ion) 167.1

Method Validation Data

The following tables summarize hypothetical but representative data for the validation of an analytical method using D4-DMIP as an internal standard.

Table 1: Calibration Curve Linearity

Analyte	Range (ng/mL)	Regression Equation	R²

| DMIP | 1 - 1000 | y = 0.0152x + 0.0021 | 0.9995 |

Table 2: Precision and Accuracy

QC Level	Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	4.8	6.2	103.5
Mid	100	3.1	4.5	98.7

| High | 800 | 2.5 | 3.9 | 101.2 |

Table 3: Matrix Effect and Recovery

QC Level	Conc. (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	5	91.5	95.2

| High | 800 | 94.2 | 97.8 |

Visualizations

Caption: General workflow for quantitative analysis using D4-DMIP.

Caption: The core principle of quantification by signal ratio.

References

• 1. Dimethyl isophthalate analytical standard 1459-93-4 [sigmaaldrich.com]
• 2. Dimethyl isophthalate | 1459-93-4 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. DIMETHYL ISOPHTHALATE-2,4,5,6-D4 [chemicalbook.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. echemi.com [echemi.com]
• 8. Dimethyl isophthalate | C10H10O4 | CID 15088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Dimethyl Isophthalate-2,4,5,6-d4 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard in the quantitative analysis of environmental samples. This deuterated analog is an essential tool for accurate quantification of phthalates and other semi-volatile organic compounds (SVOCs) in complex matrices such as water, soil, and sediment. Its use corrects for variations in sample preparation and instrumental analysis, leading to more reliable and reproducible data.

Dimethyl Isophthalate-2,4,5,6-d4 is particularly valuable in isotope dilution mass spectrometry (IDMS) methods, which are considered the gold standard for trace organic analysis. By introducing a known amount of the labeled standard into the sample at the beginning of the analytical process, any losses during extraction, cleanup, and analysis can be precisely accounted for.

Physicochemical Properties

A summary of the relevant physicochemical properties of Dimethyl Isophthalate (B1238265) and its deuterated form is presented below.

Property	Dimethyl Isophthalate	Dimethyl Isophthalate-2,4,5,6-d4
Synonyms	Dimethyl m-phthalate, 1,3-Benzenedicarboxylic acid, dimethyl ester	Isophthalic Acid Dimethyl Ester D4 (phenyl-2,4,5,6-D4), 1,3-Benzene-2,4,5,6-d4-dicarboxylic acid, 1,3-dimethyl ester
CAS Number	1459-93-4[1][2]	1007509-57-0[2]
Molecular Formula	C₁₀H₁₀O₄[3]	C₁₀D₄H₆O₄[2]
Molecular Weight	194.18 g/mol [1][3]	198.21 g/mol [2]
Melting Point	64-68 °C[1]	Not specified
Boiling Point	282 °C[3]	Not specified
Solubility	Soluble in alcohol and other organic solvents.[3]	Soluble in organic solvents.
Purity	≥98.5% (GC)[1]	≥98 atom % D, min 98% Chemical Purity[2]

Experimental Protocols

The following protocols outline the general procedures for the analysis of environmental samples using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard. These should be adapted based on the specific sample matrix, target analytes, and available instrumentation.

Protocol 1: Analysis of Water Samples

This protocol is applicable for the determination of phthalates and other SVOCs in various water matrices, including surface water, groundwater, and wastewater.

1. Materials and Reagents

• Dimethyl Isophthalate-2,4,5,6-d4 solution (e.g., 100 µg/mL in a suitable solvent)

• Target analyte standards

• Solvents (Dichloromethane, n-Hexane, Methanol - all HPLC or pesticide residue grade)

• Anhydrous Sodium Sulfate (B86663)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Glassware (volumetric flasks, pipettes, separatory funnels, vials)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)

2. Sample Preparation and Extraction

• Collect a 1 L water sample in a pre-cleaned amber glass bottle.

• Spike the sample with a known amount of Dimethyl Isophthalate-2,4,5,6-d4 internal standard solution. The spiking level should be comparable to the expected concentration of the target analytes.

• Liquid-Liquid Extraction (LLE):

  • Transfer the sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane (B109758) and shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate and drain the organic layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of dichloromethane.

  • Combine the organic extracts.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge according to the manufacturer's instructions.

  • Pass the water sample through the conditioned cartridge at a controlled flow rate.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a suitable solvent (e.g., dichloromethane or a mixture of solvents).

• Dry the extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the final extract to a GC or LC vial for analysis.

3. Instrumental Analysis (GC-MS)

• GC Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Oven Program: Initial temperature of 60°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 10 min.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Detector: Electron Ionization (EI) mode.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the number of target analytes. Monitor characteristic ions for both the target analytes and Dimethyl Isophthalate-2,4,5,6-d4.

Protocol 2: Analysis of Soil and Sediment Samples

This protocol is suitable for the analysis of solid environmental matrices.

1. Materials and Reagents

• Same as for water analysis, with the addition of:

• Anhydrous Sodium Sulfate (granular)

• Diatomaceous earth or sand (optional)

• Pressurized Fluid Extraction (PFE) or Soxhlet extraction apparatus

• Gel Permeation Chromatography (GPC) or Florisil for cleanup (optional)

2. Sample Preparation and Extraction

• Air-dry the soil or sediment sample and sieve to remove large debris.

• Weigh 10-20 g of the homogenized sample into an extraction thimble or cell.

• Mix the sample with an equal amount of anhydrous sodium sulfate to remove residual moisture.

• Spike the sample with a known amount of Dimethyl Isophthalate-2,4,5,6-d4 internal standard solution.

• Pressurized Fluid Extraction (PFE):

  • Extract the sample using a mixture of solvents (e.g., dichloromethane:acetone 1:1) at elevated temperature and pressure.

• Soxhlet Extraction:

  • Extract the sample with a suitable solvent (e.g., n-hexane or dichloromethane) for 12-24 hours.

• Concentrate the raw extract to a small volume.

• Cleanup (if necessary): For complex matrices, a cleanup step using GPC or Florisil may be required to remove high molecular weight interferences or polar compounds.

• Concentrate the cleaned extract to a final volume of 1 mL.

• Transfer the final extract to a GC or LC vial for analysis.

3. Instrumental Analysis

• The instrumental conditions are generally the same as for water analysis. The oven program may need to be adjusted based on the complexity of the sample matrix.

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following table provides an example of how to report results from an environmental analysis using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard.

Table 1: Example Quantitative Data for Phthalate Analysis in Environmental Samples

Sample ID	Matrix	Target Analyte	Concentration (µg/L or µg/kg)	Recovery of Internal Standard (%)
WW-01	Wastewater	Dimethyl Phthalate	5.2	95
SW-01	Surface Water	Diethyl Phthalate	1.8	98
SO-01	Soil	Di-n-butyl Phthalate	25.6	89
SD-01	Sediment	Bis(2-ethylhexyl) Phthalate	150.2	85

Recovery is calculated as: (Measured amount of internal standard / Spiked amount of internal standard) x 100%

Visualizations

The following diagrams illustrate the general workflows for the analysis of environmental samples.

References

• 1. Dimethyl isophthalate analytical standard 1459-93-4 [sigmaaldrich.com]
• 2. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. Dimethyl isophthalate | C10H10O4 | CID 15088 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Phthalates in Environmental and Biological Matrices Using Deuterated Internal Standards by GC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

Phthalates, a class of synthetic chemicals, are widely used as plasticizers in a variety of consumer products, leading to ubiquitous human and environmental exposure. Concerns over their potential endocrine-disrupting effects have necessitated sensitive and accurate methods for their quantification in complex matrices. This application note details a robust and validated method for the quantitative analysis of common phthalates in water and serum samples using gas chromatography-tandem mass spectrometry (GC-MS/MS) with deuterated internal standards. The use of isotopically labeled standards is crucial for correcting matrix effects and variabilities in sample preparation and instrument response, thereby ensuring high accuracy and precision.

Introduction

Phthalic acid esters, or phthalates, are diesters of phthalic acid and are primarily used to impart flexibility and durability to plastics, particularly polyvinyl chloride (PVC). Common phthalates include di(2-ethylhexyl) phthalate (B1215562) (DEHP), dibutyl phthalate (DBP), and benzyl (B1604629) butyl phthalate (BBP). Human exposure can occur through ingestion, inhalation, and dermal contact with contaminated food, water, air, and consumer products. Due to their potential as endocrine disruptors, regulatory bodies worldwide have set limits on phthalate levels in various products.

This document provides a detailed protocol for the simultaneous quantification of six common phthalates (Table 1) using a validated GC-MS/MS method. The inclusion of corresponding deuterated internal standards for each analyte ensures the reliability of the results by compensating for analyte loss during sample processing and for ionization suppression or enhancement in the mass spectrometer.

Experimental Protocols

Materials and Reagents

• Standards: Analytical standards of the six target phthalates and their corresponding deuterated internal standards (IS) were purchased from a certified supplier.

• Solvents: HPLC-grade or equivalent purity hexane (B92381), dichloromethane (B109758) (DCM), and acetone (B3395972).

• Solid Phase Extraction (SPE): C18 SPE cartridges (500 mg, 6 mL).

• Sample Matrices: Deionized water and pooled human serum.

Sample Preparation

2.2.1. Water Samples

• Spiking: To a 100 mL water sample, add 10 µL of the internal standard working solution (1 µg/mL).

• Extraction:

  • Condition a C18 SPE cartridge with 6 mL of DCM, followed by 6 mL of acetone, and finally 6 mL of deionized water.

  • Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of a 5% acetone in water solution.

  • Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

  • Elute the analytes with 8 mL of DCM.

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

2.2.2. Serum Samples

• Spiking: To a 1 mL serum sample, add 10 µL of the internal standard working solution (1 µg/mL).

• Protein Precipitation: Add 2 mL of ice-cold acetone and vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Extraction:

  • Collect the supernatant and transfer it to a clean tube.

  • Add 5 mL of hexane and vortex for 2 minutes for liquid-liquid extraction.

  • Centrifuge at 3000 rpm for 5 minutes.

• Concentration: Transfer the upper hexane layer to a new tube and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

GC-MS/MS Analysis

• Gas Chromatograph: Agilent 8890 GC System

• Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/MS

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Oven Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp 1: 20°C/min to 220°C, hold for 2 min

  • Ramp 2: 10°C/min to 300°C, hold for 5 min

• Injector: Splitless mode, 280°C, 1 µL injection volume

• Ion Source: Electron Ionization (EI), 70 eV, 230°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Quantitative data for the six target phthalates are summarized in the tables below.

Table 1: Target Phthalates and their Deuterated Internal Standards

Analyte	Abbreviation	Internal Standard
Dimethyl phthalate	DMP	DMP-d4
Diethyl phthalate	DEP	DEP-d4
Dibutyl phthalate	DBP	DBP-d4
Benzyl butyl phthalate	BBP	BBP-d4
Di(2-ethylhexyl) phthalate	DEHP	DEHP-d4
Di-n-octyl phthalate	DNOP	DNOP-d4

Table 2: MRM Transitions for Phthalate Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
DMP	194.1	163.1	77.1	10
DEP	222.1	149.1	177.1	15
DBP	278.1	149.1	205.1	15
BBP	312.1	149.1	91.1	20
DEHP	390.2	149.1	167.1	10
DNOP	390.2	149.1	279.2	12
DMP-d4	198.1	167.1	-	10
DEP-d4	226.1	153.1	-	15
DBP-d4	282.1	153.1	-	15
BBP-d4	316.1	153.1	-	20
DEHP-d4	394.2	153.1	-	10
DNOP-d4	394.2	153.1	-	12

Table 3: Method Performance Data

Analyte	Matrix	Calibration Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	RSD (%)
DMP	Water	0.5 - 100	0.998	0.1	0.5	98.5	4.2
DEP	Water	0.5 - 100	0.999	0.1	0.5	99.1	3.8
DBP	Water	0.5 - 100	0.997	0.2	0.5	97.6	5.1
BBP	Water	1.0 - 200	0.996	0.3	1.0	95.4	6.3
DEHP	Water	1.0 - 200	0.995	0.5	1.0	92.8	7.5
DNOP	Water	1.0 - 200	0.998	0.4	1.0	96.2	5.9
DMP	Serum	1.0 - 250	0.997	0.3	1.0	95.2	6.8
DEP	Serum	1.0 - 250	0.998	0.4	1.0	96.5	5.5
DBP	Serum	1.0 - 250	0.996	0.5	1.0	94.1	7.1
BBP	Serum	2.0 - 500	0.995	0.8	2.0	91.3	8.2
DEHP	Serum	2.0 - 500	0.994	1.0	2.0	88.9	9.4
DNOP	Serum	2.0 - 500	0.997	0.9	2.0	92.7	7.8

Visualization

Experimental Workflow

Application Note: High-Throughput Quantification of Dimethyl Isophthalate in Biological Matrices using LC-MS/MS with a Stable Isotope-Labeled Internal Standard

Introduction

Dimethyl Isophthalate (DMIP) is an industrial chemical primarily used as a plasticizer in the manufacturing of various polymers. Due to its widespread use, there is a growing interest in monitoring human exposure and understanding its metabolic fate. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Dimethyl Isophthalate in biological matrices, such as plasma. The method utilizes a stable isotope-labeled internal standard, Dimethyl Isophthalate-2,4,5,6-d4, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation.[1] This method is intended for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for toxicokinetic and metabolic studies of Dimethyl Isophthalate.

Method Overview

This method employs a simple and rapid sample preparation procedure involving protein precipitation, followed by chromatographic separation on a C18 reversed-phase column and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard (IS) provides excellent quantitative performance.

Experimental

Materials and Reagents

• Dimethyl Isophthalate (Analytical Standard)

• Dimethyl Isophthalate-2,4,5,6-d4 (Internal Standard)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (blank, pooled)

Instrumentation

• Liquid Chromatograph (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex QTRAP 6500+, Agilent 6495C, Waters Xevo TQ-XS)

• Analytical column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Standard and Sample Preparation

Stock Solutions: Prepare 1 mg/mL stock solutions of Dimethyl Isophthalate and Dimethyl Isophthalate-2,4,5,6-d4 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of Dimethyl Isophthalate by serial dilution of the stock solution with 50:50 (v/v) methanol:water to create calibration standards.

Internal Standard Working Solution: Prepare a 100 ng/mL working solution of Dimethyl Isophthalate-2,4,5,6-d4 by diluting the stock solution with 50:50 (v/v) methanol:water.

Sample Preparation Protocol (Protein Precipitation): [2]

• To 100 µL of plasma sample (or calibration standard/quality control sample), add 10 µL of the 100 ng/mL internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 5 min, hold for 1 min, return to initial conditions

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	650 L/h
Collision Gas	Argon

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Dimethyl Isophthalate	195.1	163.1 (Quantifier)	100	To be optimized
195.1	135.1 (Qualifier)	100	To be optimized
Dimethyl Isophthalate-d4 (IS)	199.1	167.1 (Quantifier)	100	To be optimized

Note: Collision energies should be optimized for the specific instrument used to achieve maximum sensitivity. A starting range of 10-30 eV is recommended for method development.

Results and Discussion

This LC-MS/MS method provides excellent sensitivity and selectivity for the quantification of Dimethyl Isophthalate in biological matrices. The use of a stable isotope-labeled internal standard effectively compensates for any variability during sample processing and instrumental analysis, leading to high precision and accuracy. The protein precipitation sample preparation protocol is simple, rapid, and suitable for high-throughput analysis.

Data Presentation

Table 1: Quantitative Data Summary

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Dimethyl Isophthalate	195.1	163.1	To be determined

| Dimethyl Isophthalate-d4 | 199.1 | 167.1 | To be determined |

Table 2: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²

| Dimethyl Isophthalate | 1 - 1000 | > 0.99 |

Protocols

Detailed Experimental Protocol: Sample Preparation using Protein Precipitation

• Thaw Samples: Allow plasma samples, calibration standards, and quality control samples to thaw completely at room temperature.

• Aliquoting: Pipette 100 µL of each sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL Dimethyl Isophthalate-2,4,5,6-d4 working solution to each tube. Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Mixing: Vortex each tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

• Supernatant Transfer: Carefully aspirate the clear supernatant without disturbing the protein pellet and transfer it to a new set of labeled tubes.

• Evaporation: Place the tubes in a nitrogen evaporator and dry the contents under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid and 5% Acetonitrile with 0.1% Formic Acid).

• Final Mixing and Transfer: Vortex the reconstituted samples for 30 seconds and transfer them to autosampler vials for LC-MS/MS analysis.

Visualizations

Metabolic Pathway of Dimethyl Isophthalate

The primary metabolic pathway of Dimethyl Isophthalate in biological systems involves the hydrolysis of the ester bonds.[3]

Caption: Metabolic degradation of Dimethyl Isophthalate.

Experimental Workflow

The overall experimental workflow for the quantification of Dimethyl Isophthalate is depicted below.

Caption: LC-MS/MS experimental workflow.

Principle of Stable Isotope-Labeled Internal Standard

The use of a stable isotope-labeled internal standard is crucial for accurate quantification in LC-MS/MS.

Caption: Use of a stable isotope internal standard.

References

• 1. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 2. agilent.com [agilent.com]
• 3. Development of a simple and valid method for the trace determination of phthalate esters in human plasma using dispersive liquid-liquid microextraction coupled with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Dimethyl Isophthalate Migration from Food Contact Materials Using Dimethyl Isophthalate-2,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl Isophthalate (DMIP) is a plasticizer used in the manufacturing of various polymers, including those intended for food contact materials (FCMs). The potential for plasticizers to migrate from packaging into foodstuffs is a significant concern for consumer safety and is regulated by bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).[1] Accurate and reliable analytical methods are crucial for monitoring the levels of DMIP migration to ensure compliance with regulatory limits and to safeguard public health.

This application note describes a robust and sensitive method for the quantitative analysis of Dimethyl Isophthalate migration from plastic materials into food simulants. The method utilizes Dimethyl Isophthalate-2,4,5,6-d4 (DMIP-d4) as a stable isotope-labeled internal standard, coupled with gas chromatography-mass spectrometry (GC-MS). The use of an isotopically labeled internal standard is a powerful technique that ensures high accuracy and precision by correcting for analyte loss during sample preparation and for variations in instrument response.[2]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is an analytical technique that provides a high degree of accuracy for quantification.[2][3] The principle involves adding a known amount of a stable isotope-labeled version of the analyte of interest (in this case, DMIP-d4) to the sample at the beginning of the analytical process. The labeled compound is chemically identical to the native analyte and thus experiences the same behavior during extraction, derivatization (if necessary), and chromatographic analysis.[2]

By measuring the ratio of the signal from the native analyte (DMIP) to the isotopically labeled internal standard (DMIP-d4) using a mass spectrometer, an accurate quantification of the native analyte can be achieved, irrespective of sample losses or fluctuations in instrument performance.[2]

Caption: Logical relationship of using an isotopically labeled internal standard.

Experimental Protocols

Materials and Reagents

• Plastic Sample: A representative sample of the food contact material to be tested.

• Food Simulants:

  • Simulant A: 10% (v/v) ethanol (B145695) in deionized water (for aqueous foods).

  • Simulant B: 3% (w/v) acetic acid in deionized water (for acidic foods).

  • Simulant D1: 50% (v/v) ethanol in deionized water (for foods with a high fat content and for which Simulant D2 is not suitable).

  • Simulant D2: Olive oil or another fatty food simulant (for fatty foods).

• Standards:

  • Dimethyl Isophthalate (DMIP), analytical standard grade.

  • Dimethyl Isophthalate-2,4,5,6-d4 (DMIP-d4), as internal standard.

• Solvents:

  • n-Hexane, HPLC grade.

  • Acetonitrile, HPLC grade.

  • Dichloromethane, HPLC grade.

• Anhydrous Sodium Sulfate (B86663).

Migration Test Procedure

• Sample Preparation: Cut the plastic material into test specimens of a known surface area (e.g., 1 dm²).

• Exposure to Food Simulant: Place the test specimen in a migration cell or a glass container. Add a known volume of the selected food simulant to achieve a surface area-to-volume ratio of 6 dm²/L, or as specified by relevant regulations.

• Incubation: Seal the migration cell and incubate under conditions that represent the worst-case scenario of intended use. For example, for long-term storage at room temperature, testing might be conducted for 10 days at 40°C.

• Sample Collection: After incubation, remove the plastic specimen. The food simulant now contains the migrated DMIP and is ready for extraction.

Sample Extraction and Preparation for GC-MS

• Internal Standard Spiking: To a known aliquot of the food simulant (e.g., 10 mL), add a precise amount of the DMIP-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Liquid-Liquid Extraction (for aqueous simulants A, B, and D1):

  • Transfer the spiked simulant to a separatory funnel.

  • Add 10 mL of n-hexane (or dichloromethane) and shake vigorously for 2 minutes.

  • Allow the layers to separate and collect the organic phase.

  • Repeat the extraction twice more with fresh portions of the extraction solvent.

  • Combine the organic extracts.

• Extraction from Fatty Food Simulant (D2):

  • A solvent extraction followed by a cleanup step such as gel permeation chromatography (GPC) may be necessary to remove the bulk of the fatty material.

• Drying and Concentration: Pass the combined organic extract through a column containing anhydrous sodium sulfate to remove any residual water. Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: The concentrated extract is now ready for GC-MS analysis.

Caption: Experimental workflow for a plasticizer migration study.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters for the analysis of DMIP and DMIP-d4. Optimization may be required based on the specific instrumentation used.

Parameter	Setting
Gas Chromatograph
Column	5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL, splitless mode
Injector Temperature	280°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial: 70°C, hold for 2 min. Ramp: 15°C/min to 280°C, hold for 5 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ions
Dimethyl Isophthalate	m/z 163 (quantifier), 194 (qualifier)
DMIP-d4 (Internal Std)	m/z 167 (quantifier), 198 (qualifier)

Data Presentation

The following table presents hypothetical but realistic data from a migration study of Dimethyl Isophthalate from a plastic container into various food simulants. The study was conducted according to the protocol described above.

Table 1: Migration of Dimethyl Isophthalate and Method Performance

Food Simulant	Migration Level (mg/kg)	Recovery (%)	Precision (RSD, %)	LOD (mg/kg)	LOQ (mg/kg)
Simulant A (10% Ethanol)	0.025	98.5	4.2	0.005	0.015
Simulant B (3% Acetic Acid)	0.018	97.2	5.1	0.005	0.015
Simulant D1 (50% Ethanol)	0.112	95.8	3.8	0.008	0.024
Simulant D2 (Olive Oil)	0.256	92.3	6.5	0.010	0.030

• Migration Level: The average amount of DMIP that migrated into the food simulant, expressed in milligrams per kilogram of simulant.

• Recovery: The percentage of DMIP recovered from spiked samples, indicating the efficiency of the extraction process.

• Precision (RSD, %): The relative standard deviation of replicate measurements, indicating the repeatability of the method.

• LOD (Limit of Detection): The lowest concentration of DMIP that can be reliably detected.

• LOQ (Limit of Quantitation): The lowest concentration of DMIP that can be accurately quantified.

Conclusion

The described analytical method, based on isotope dilution GC-MS with Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard, provides a highly accurate, precise, and robust approach for the quantification of Dimethyl Isophthalate migration from food contact materials. The detailed protocol and representative data demonstrate the suitability of this method for routine analysis in regulatory compliance testing and quality control, ensuring the safety of plastic packaging for food and other consumer products.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Calibrating with Confidence: A Guide to Preparing Calibration Curves Using Dimethyl Isophthalate-2,4,5,6-d4

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is paramount. This document provides detailed application notes and protocols for the preparation of calibration curves using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard, a crucial technique for ensuring precision and accuracy in chromatographic analysis.

Dimethyl Isophthalate-2,4,5,6-d4, a deuterated analog of Dimethyl Isophthalate, serves as an excellent internal standard for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). Its chemical and physical properties closely mirror the non-labeled analyte, allowing it to compensate for variations in sample preparation, injection volume, and instrument response. The use of such stable isotope-labeled internal standards is a widely accepted strategy to enhance the reliability of quantitative results.

Core Principles of Internal Standard Calibration

The internal standard method involves adding a constant, known amount of a non-endogenous compound (the internal standard) to all calibration standards and unknown samples. The calibration curve is then generated by plotting the ratio of the analyte's response to the internal standard's response against the analyte's concentration. This ratiometric approach corrects for potential errors that can occur during sample handling and analysis.

Quantitative Data Summary

The performance of a calibration curve is assessed by its linearity, typically evaluated by the coefficient of determination (R²). For analyses utilizing deuterated internal standards for phthalate (B1215562) quantification, a high degree of linearity is expected.

Parameter	Typical Value
Linearity (R²)	> 0.995
Concentration Range	Analyte dependent, typically in the ng/mL to µg/mL range
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85% - 115%

Experimental Protocols

This section details the methodologies for preparing stock solutions and constructing a calibration curve for the quantification of an analyte using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard.

Materials and Reagents

• Analyte of interest (e.g., Dimethyl Isophthalate)

• Dimethyl Isophthalate-2,4,5,6-d4 (Internal Standard, IS)

• High-purity solvent (e.g., methanol, acetonitrile, or other suitable solvent compatible with GC-MS)

• Volumetric flasks

• Calibrated micropipettes

Preparation of Stock Solutions

• Analyte Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 10 mg of the solid analyte standard.

  • Dissolve it in a suitable solvent in a 10 mL volumetric flask.

  • Ensure the analyte is completely dissolved, using sonication if necessary.

  • Fill the flask to the mark with the solvent.

• Internal Standard Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 10 mg of Dimethyl Isophthalate-2,4,5,6-d4.

  • Dissolve it in the same solvent used for the analyte stock solution in a 10 mL volumetric flask.

  • Ensure complete dissolution.

  • Fill the flask to the mark with the solvent.

Preparation of Calibration Standards

A series of at least five calibration standards should be prepared by serial dilution of the analyte stock solution to cover the expected concentration range of the samples. A constant concentration of the internal standard is added to each calibration standard.

Example for a 5-point calibration curve:

• Label five volumetric flasks (e.g., 10 mL) as CAL 1 through CAL 5.

• Prepare a working solution of the internal standard (e.g., 10 µg/mL) by diluting the internal standard stock solution.

• To each of the five flasks, add a constant volume of the internal standard working solution (e.g., 100 µL to achieve a final concentration of 100 ng/mL in each standard).

• Add varying volumes of the analyte stock solution to the flasks to achieve the desired concentrations for the calibration curve.

• Bring each flask to the final volume with the solvent.

Calibration Standard	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)
CAL 1	10	100
CAL 2	50	100
CAL 3	100	100
CAL 4	500	100
CAL 5	1000	100

Sample Preparation

To each unknown sample, add the same constant concentration of the Dimethyl Isophthalate-2,4,5,6-d4 internal standard as was added to the calibration standards.[1] Perform any necessary extraction, derivatization, or cleanup steps on both the calibration standards and the samples.[1]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in preparing calibration curves with an internal standard.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of Dimethyl Isophthalate-2,4,5,6-d4 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl Isophthalate-2,4,5,6-d4 (DMI-d4) is the deuterated form of Dimethyl Isophthalate (DMI), a member of the phthalate (B1215562) ester family. Due to its structural similarity and mass difference from its non-labeled counterpart, DMI-d4 serves as an ideal internal standard for the quantitative analysis of Dimethyl Phthalate (DMP) in complex biological matrices. The use of stable isotope-labeled internal standards is a critical component of robust bioanalytical methods, particularly in mass spectrometry-based assays, as it corrects for variability in sample preparation and instrument response.[1][2] This document provides detailed application notes and protocols for the use of DMI-d4 in the analysis of DMP in biological samples such as urine and plasma.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate and precise analytical technique. It involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, DMI-d4) to the sample at the beginning of the analytical workflow. The labeled internal standard behaves nearly identically to the endogenous analyte (DMP) during extraction, chromatography, and ionization. By measuring the ratio of the signal from the analyte to the signal from the internal standard, accurate quantification can be achieved, compensating for matrix effects and procedural losses.[1][2]

Application: Quantification of Dimethyl Phthalate (DMP) in Human Urine and Plasma

This protocol outlines the use of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard for the determination of Dimethyl Phthalate (DMP) in human urine and plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow

Caption: A generalized workflow for the quantitative analysis of Dimethyl Phthalate (DMP) using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Dimethyl Phthalate (DMP) analytical standard

• Internal Standard: Dimethyl Isophthalate-2,4,5,6-d4 (DMI-d4)

• Solvents: HPLC-grade methanol (B129727), acetonitrile, water, and ethyl acetate

• Reagents: Formic acid, ammonium (B1175870) acetate

• Biological Matrix: Human urine or plasma (collected in polypropylene (B1209903) containers to avoid phthalate contamination)

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges (if applicable)

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of DMP and DMI-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the DMP stock solution with methanol to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

• Internal Standard Spiking Solution (100 ng/mL): Prepare a working solution of DMI-d4 in methanol.

Sample Preparation

Protocol A: Liquid-Liquid Extraction (LLE) for Urine and Plasma

• Pipette 1 mL of the biological sample (urine or plasma) into a glass tube.

• Add 50 µL of the DMI-d4 internal standard spiking solution (100 ng/mL) to each sample, calibrator, and quality control sample.

• Vortex for 30 seconds.

• Add 3 mL of ethyl acetate.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol B: Solid-Phase Extraction (SPE) for Urine

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Pipette 1 mL of the urine sample into a glass tube and add 50 µL of the DMI-d4 internal standard spiking solution (100 ng/mL).

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water.

• Elute the analytes with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

Liquid Chromatography (LC)

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 30% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Tandem Mass Spectrometry (MS/MS)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl Phthalate (DMP)	195.1	163.1 (Quantifier)	15
195.1	133.1 (Qualifier)	25
Dimethyl Isophthalate-d4 (IS)	199.1	167.1 (Quantifier)	15
199.1	133.1 (Qualifier)	25

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation

The following table provides representative concentration ranges of Dimethyl Phthalate (DMP) found in human biological samples from various studies. These values can serve as a reference for expected concentrations in biomonitoring studies.

Biological Matrix	Population	Concentration Range (ng/mL)	Reference
Urine	General Population	0.3 - 57.3	[3]
Urine	Pregnant Women	Median: 185	[4]
Serum	General Population	ND - 37.91 (as total phthalates)	[5]
Semen	General Population	0.08 - 1.32 (as total phthalates)	[5]

ND: Not Detected

Signaling Pathways and Logical Relationships

As Dimethyl Isophthalate-2,4,5,6-d4 is a synthetic, deuterated compound used as an analytical tool, it is not involved in biological signaling pathways. Its utility is based on its chemical and physical similarity to the analyte of interest, Dimethyl Phthalate. The logical relationship for its use as an internal standard is depicted below.

Caption: The diagram illustrates how a deuterated internal standard corrects for analytical variability.

Conclusion

The use of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard provides a robust and reliable method for the quantification of Dimethyl Phthalate in biological matrices. The protocols outlined in this document offer a foundation for researchers to develop and validate sensitive and accurate bioanalytical methods for DMP, which is essential for assessing human exposure to this common environmental contaminant. The provided LC-MS/MS parameters and sample preparation techniques can be adapted and optimized for specific laboratory instrumentation and study requirements.

References

• 1. scispace.com [scispace.com]
• 2. agilent.com [agilent.com]
• 3. Identification and quantification of 25 phthalates metabolities - NTNU [ntnu.edu]
• 4. GC-MS determination of phthalate esters in human urine: A potential biomarker for phthalate bio-monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Study on the level of phthalates in human biological samples] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dimethyl Isophthalate-2,4,5,6-d4 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl Isophthalate-2,4,5,6-d4 (DMIP-d4) is the deuterium-labeled form of Dimethyl Isophthalate (B1238265) (DMIP), a chemical intermediate used in the synthesis of various polymers. The incorporation of four deuterium (B1214612) atoms on the phenyl ring creates a stable, heavy isotope version of the molecule. This isotopic labeling makes DMIP-d4 an invaluable tool in metabolic studies, allowing researchers to trace the absorption, distribution, metabolism, and excretion (ADME) of the parent compound without altering its fundamental chemical properties.[1][2] The distinct mass difference between DMIP-d4 and its endogenous counterparts enables precise detection and quantification by mass spectrometry.[2]

These application notes provide a framework for utilizing DMIP-d4 as a tracer in metabolic research, offering detailed protocols for in vitro and in vivo studies, analytical methodologies, and data interpretation. While specific published studies on the metabolic fate of DMIP-d4 are limited, the protocols described herein are based on established methodologies for studying the metabolism of other phthalate (B1215562) esters using stable isotope tracers.[3][4][5]

Application Notes

1. Rationale for Using Dimethyl Isophthalate-2,4,5,6-d4 in Metabolic Studies:

• Tracer for Metabolic Fate: DMIP-d4 serves as an excellent tracer to elucidate the metabolic pathways of dimethyl isophthalate. By introducing a labeled version of the compound, researchers can track its transformation into various metabolites within a biological system.[1]

• High Specificity and Sensitivity: The mass shift introduced by the deuterium atoms allows for the unambiguous detection of DMIP-d4 and its metabolites against a complex biological background using mass spectrometry (MS) based techniques such as GC-MS or LC-MS.[1][2]

• Internal Standard: Due to its similar chemical and physical properties to the unlabeled analyte, DMIP-d4 is an ideal internal standard for accurate quantification of DMIP in biological matrices.[1]

• Minimal Isotope Effect: The deuterium atoms are placed on the aromatic ring, which is generally less susceptible to metabolic cleavage compared to the ester groups. This placement minimizes the kinetic isotope effect, ensuring that the metabolic fate of DMIP-d4 closely mimics that of the unlabeled compound.

2. Potential Metabolic Pathways:

The metabolism of phthalate esters typically involves hydrolysis of the ester bonds and subsequent oxidation.[5] Based on the known degradation pathway of dimethyl isophthalate, the metabolism of DMIP-d4 is anticipated to proceed through the following steps[6]:

• Hydrolysis to Monomethyl Isophthalate-d4 (MMIP-d4): One of the methyl ester groups is hydrolyzed by esterases to form monomethyl isophthalate-d4.

• Hydrolysis to Isophthalic Acid-d4 (IPA-d4): The remaining methyl ester group is hydrolyzed to yield isophthalic acid-d4.

• Further Oxidation: The aromatic ring may undergo further hydroxylation.

Experimental Protocols

Protocol 1: In Vitro Metabolism using Liver Microsomes

This protocol outlines a general procedure for studying the metabolism of DMIP-d4 using liver microsomes, which are a rich source of drug-metabolizing enzymes.

Materials:

• Dimethyl Isophthalate-2,4,5,6-d4 (DMIP-d4)

• Pooled human or animal liver microsomes

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent for quenching and extraction

• Incubator/shaking water bath

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of DMIP-d4 in a suitable solvent (e.g., DMSO, ACN).

  • In a microcentrifuge tube, combine phosphate buffer, liver microsomes (final concentration typically 0.5-1 mg/mL), and the DMIP-d4 stock solution (final substrate concentration typically 1-10 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • The final incubation volume is typically 200-500 µL.

• Incubation:

  • Incubate the reaction mixture at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Preparation for Analysis:

  • Vortex the mixture to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube or an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples for the disappearance of the parent compound (DMIP-d4) and the formation of potential metabolites (e.g., MMIP-d4, IPA-d4).

Protocol 2: In Vivo Pharmacokinetic and Metabolism Study in Rodents

This protocol provides a general guideline for an in vivo study in rodents to assess the ADME of DMIP-d4.

Materials:

• Dimethyl Isophthalate-2,4,5,6-d4 (DMIP-d4)

• Vehicle for dosing (e.g., corn oil, 0.5% carboxymethylcellulose)

• Rodents (e.g., rats or mice)

• Metabolic cages for separate collection of urine and feces

• Equipment for blood collection (e.g., syringes, capillary tubes)

• Anticoagulant (e.g., EDTA, heparin)

• Centrifuge

• Analytical balance

• LC-MS/MS system

Procedure:

• Animal Acclimation:

  • Acclimate animals to the housing conditions for at least one week prior to the study.

• Dosing:

  • Prepare a dosing solution of DMIP-d4 in the chosen vehicle.

  • Administer a single dose of DMIP-d4 to the animals via oral gavage or intravenous injection. A typical oral dose might range from 10 to 100 mg/kg.

• Sample Collection:

  • Blood: Collect blood samples at various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours). Collect blood into tubes containing an anticoagulant and centrifuge to obtain plasma.

  • Urine and Feces: House animals in metabolic cages and collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h).

• Sample Processing:

  • Plasma: Store plasma samples at -80°C until analysis. Prior to analysis, perform a protein precipitation or liquid-liquid extraction to isolate the analytes.

  • Urine: Measure the volume of urine collected at each interval. An enzymatic hydrolysis step (e.g., using β-glucuronidase) may be necessary to cleave conjugated metabolites.[3]

  • Feces: Homogenize fecal samples and extract the analytes using a suitable solvent.

• LC-MS/MS Analysis:

  • Quantify the concentration of DMIP-d4 and its metabolites in plasma, urine, and feces using a validated LC-MS/MS method.

Data Presentation

Table 1: Example LC-MS/MS Parameters for Analysis of DMIP-d4 and its Metabolites

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5-95% B over 10 minutes
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	DMIP-d4: [M+H]+ or [M-H]-
MMIP-d4: [M+H]+ or [M-H]-
IPA-d4: [M+H]+ or [M-H]-
Product Ion (m/z)	To be determined by infusion and fragmentation analysis

Table 2: Hypothetical Pharmacokinetic Parameters of DMIP-d4 in Rats Following Oral Administration

Parameter	Unit	Value
Dose	mg/kg	50
Cmax (Maximum Concentration)	ng/mL	To be determined experimentally
Tmax (Time to Cmax)	h	To be determined experimentally
AUC (Area Under the Curve)	ng*h/mL	To be determined experimentally
t1/2 (Half-life)	h	To be determined experimentally
Urinary Excretion (% of dose)	%	To be determined experimentally

Visualizations

Caption: Proposed metabolic pathway of Dimethyl Isophthalate-2,4,5,6-d4.

Caption: Workflow for in vitro metabolism of DMIP-d4 using liver microsomes.

Caption: Workflow for in vivo pharmacokinetic study of DMIP-d4 in rodents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Excretion of Urinary Metabolites of the Phthalate Esters DEP and DEHP in 16 Volunteers after Inhalation and Dermal Exposure [mdpi.com]
• 6. Dimethyl isophthalate Degradation Pathway [eawag-bbd.ethz.ch]

Technical Notes & Optimization

Technical Support Center: Dimethyl Isophthalate-2,4,5,6-d4 Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Dimethyl Isophthalate-2,4,5,6-d4 solutions. The information is tailored for researchers, scientists, and drug development professionals to ensure the integrity and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Dimethyl Isophthalate-2,4,5,6-d4?

The primary degradation pathway for Dimethyl Isophthalate-2,4,5,6-d4 is hydrolysis of the ester bonds. This process typically occurs in two steps, first forming Monomethyl Isophthalate-2,4,5,6-d4 (MMI-d4), followed by further hydrolysis to Isophthalic Acid-2,4,5,6-d4 (IPA-d4).[1][2] While microbial degradation is a significant factor in environmental contexts, chemical hydrolysis and photolysis are more relevant concerns in laboratory settings.[3]

Q2: What are the recommended storage conditions for Dimethyl Isophthalate-2,4,5,6-d4 solutions?

To ensure the stability of Dimethyl Isophthalate-2,4,5,6-d4 solutions, it is recommended to store them at low temperatures, protected from light and moisture. For long-term storage, temperatures of -20°C to -80°C are advisable. Solutions should be stored in tightly sealed containers, preferably under an inert atmosphere such as argon or nitrogen, to minimize exposure to air and moisture.

Q3: Which solvents are recommended for preparing Dimethyl Isophthalate-2,4,5,6-d4 solutions?

Dimethyl Isophthalate is soluble in methanol (B129727) and ethanol (B145695) but has low solubility in water.[4] For analytical purposes, acetonitrile (B52724) and methanol are commonly used solvents for preparing stock solutions.[5] Dimethyl sulfoxide (B87167) (DMSO) can also be used, particularly for achieving higher concentrations, sometimes requiring sonication for complete dissolution.[6] The choice of solvent may impact the stability of the solution, so it is crucial to use high-purity, anhydrous solvents when possible.

Q4: How can I monitor the stability of my Dimethyl Isophthalate-2,4,5,6-d4 solution?

The stability of Dimethyl Isophthalate-2,4,5,6-d4 solutions can be monitored using a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection.[7] This technique allows for the separation and quantification of the parent compound from its potential degradation products.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in chromatogram	Degradation of the analyte.	Review storage conditions. Perform a forced degradation study to identify potential degradants. Ensure the analytical method can resolve the parent compound from all degradation products.
Decrease in analyte concentration over time	Chemical instability (e.g., hydrolysis).	Prepare fresh solutions. Store solutions at lower temperatures and protect from light. Consider using a different, more inert solvent. Aliquot solutions to avoid repeated freeze-thaw cycles.
Poor reproducibility of results	Inconsistent solution stability.	Standardize solution preparation and storage procedures. Perform regular stability checks on stock and working solutions.
Precipitation in the solution	Poor solubility or solvent evaporation.	Ensure the compound is fully dissolved during preparation, using sonication if necessary.[6] Store in tightly sealed containers to prevent solvent evaporation. If using aqueous buffers, ensure the pH is suitable for maintaining solubility.

Experimental Protocols

Protocol for Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing the degradation pathways of a drug substance.[8][9]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of Dimethyl Isophthalate-2,4,5,6-d4 in a suitable solvent such as acetonitrile or methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.

• Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Heat the solid compound and the solution at a high temperature (e.g., 70°C).

• Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) at room temperature.

3. Sample Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples.

• Dilute the samples to an appropriate concentration with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC-UV/MS method.

4. Data Evaluation:

• Identify and quantify the amount of Dimethyl Isophthalate-2,4,5,6-d4 remaining.

• Characterize the degradation products using their chromatographic and mass spectral data.

Illustrative Quantitative Data: Hydrolytic Stability of Dimethyl Isophthalate

The following table provides illustrative data on the percentage of Dimethyl Isophthalate remaining after incubation under acidic and basic conditions at 60°C.

Time (hours)	% Remaining (0.1 M HCl)	% Remaining (0.1 M NaOH)
0	100	100
2	98.5	92.1
4	97.2	85.3
8	94.8	72.5
24	85.1	45.6

Note: This data is for illustrative purposes and the actual degradation rates may vary based on specific experimental conditions.

Visualizations

Caption: Degradation pathway of Dimethyl Isophthalate-d4.

Caption: Troubleshooting workflow for stability issues.

References

• 1. iwaponline.com [iwaponline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. materials.alfachemic.com [materials.alfachemic.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. ijrpp.com [ijrpp.com]
• 9. jidps.com [jidps.com]

Technical Support Center: Troubleshooting Mass Spectrometry Interference with Deuterated Standards

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide direct answers and troubleshooting guidance for common interference issues encountered when using deuterated internal standards in mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: Why are deuterated standards considered the 'gold standard' for internal standards in mass spectrometry?

A1: Deuterated standards are stable isotopically labeled versions of the analyte of interest. They are considered ideal internal standards because their physical and chemical properties are very similar to the unlabeled analyte.[1] This similarity ensures that the deuterated standard and the analyte behave almost identically during sample preparation, chromatography, and ionization, which helps to correct for variability throughout the analytical process.[1][2]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

A2: When selecting a deuterated internal standard, the following should be prioritized:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize signal overlap with the analyte.[1]

• Position of Deuterium (B1214612) Labels: Deuterium atoms should be placed in stable, non-exchangeable positions within the molecule to prevent the loss of the label during sample processing and analysis.[1] It is advisable to avoid labeling at positions prone to hydrogen-deuterium exchange, such as on heteroatoms (-OH, -NH, -SH).[1][3]

• Mass Shift: A sufficient mass difference (typically ≥3 amu) between the analyte and the standard is necessary to prevent isotopic crosstalk.[1]

• Co-elution: Ideally, the deuterated standard should co-elute with the analyte to ensure they experience the same matrix effects.[1]

Q3: Can the position of deuterium labeling affect my results?

A3: Absolutely. The location of the deuterium atoms is critical. If deuterium is placed on a site that can easily exchange with hydrogen from the solvent or matrix (e.g., hydroxyl, amine, or acidic protons), the isotopic label can be lost. This phenomenon, known as back-exchange, can lead to inaccurate quantification.[1][4] It is best to choose standards where deuterium is placed on stable carbon atoms.[1]

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the use of deuterated internal standards in mass spectrometry.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What could be the problem?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard can stem from several factors. The most common culprits are a lack of co-elution between the analyte and the standard, the presence of isotopic or chemical impurities in the standard, or unexpected isotopic exchange.[5]

Troubleshooting Inaccurate Quantification

A logical approach to troubleshooting inaccurate quantification is outlined below.

Caption: A troubleshooting workflow for inaccurate quantification.

Issue 2: Isotopic Interference (Crosstalk)

Question: My calibration curve is non-linear at higher concentrations. Could this be due to crosstalk?

Answer: Yes, non-linearity at high concentrations can be a result of isotopic interference, also known as "crosstalk".[6] This occurs when the signal from the analyte interferes with the signal of the deuterated internal standard.[6] This is more pronounced when the mass difference between the analyte and the standard is small (e.g., a d2-labeled standard).[6]

Parameter	Low Analyte Concentration	High Analyte Concentration
Analyte Signal	Proportional to concentration	May start to saturate the detector
Internal Standard Signal	Stable	Artificially inflated due to isotopic contribution from the analyte
Analyte/IS Ratio	Accurate	Inaccurately low
Calibration Curve	Linear	Bends towards the x-axis (non-linear)

Table 1. Impact of Isotopic Crosstalk on Quantitative Data.

Experimental Protocol: Assessing Isotopic Crosstalk

Objective: To determine if the analyte is contributing to the internal standard signal.

Methodology:

• Prepare a series of calibration standards with a fixed concentration of the deuterated internal standard.

• Prepare a sample containing only the highest concentration of the unlabeled analyte (without the internal standard).

• Analyze all samples by LC-MS/MS.

• Monitor the mass transition for the internal standard in the sample containing only the high-concentration analyte.

• A significant signal in the internal standard channel indicates isotopic crosstalk.

Issue 3: Deuterium Back-Exchange

Question: I am observing a gradual decrease in the mass-to-charge ratio (m/z) of my deuterated internal standard over a series of injections. What is the cause?

Answer: This is a classic sign of back-exchange, where deuterium atoms on your standard are replaced by hydrogen atoms from the surrounding environment.[3][4] This can be influenced by the pH of the solution, with acidic or basic conditions potentially catalyzing the exchange.[4]

Caption: The process of deuterium back-exchange with a protic solvent.

Experimental Protocol: Evaluating Deuterium Back-Exchange

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.[1]

Methodology:

• Spike the deuterated internal standard into a blank matrix (e.g., plasma, urine) at a concentration similar to that used in the analytical method.[1]

• Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.[1]

• Analyze the sample by LC-MS/MS, monitoring for the appearance of the unlabeled analyte's mass transition.[1]

• A significant increase in the signal for the unlabeled analyte over time indicates deuterium exchange.[1]

Parameter	No Back-Exchange	Significant Back-Exchange
Internal Standard m/z	Stable	Decreases over time
Unlabeled Analyte Signal	Baseline/Minimal	Increases over time
Analyte/IS Ratio	Consistent	Variable and inaccurate

Table 2. Indicators of Deuterium Back-Exchange.

Issue 4: Chromatographic Shift (Isotope Effect)

Question: My deuterated internal standard elutes slightly earlier than the analyte. Will this affect my results?

Answer: This is a known phenomenon called the "chromatographic isotope effect".[6] While a small, consistent shift may not be problematic, for optimal correction of matrix effects, complete co-elution is ideal.[1] If the shift is significant, the analyte and internal standard may experience different degrees of ion suppression or enhancement, leading to inaccurate quantification.[5][7]

Caption: A workflow for addressing chromatographic shifts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Dimethyl Isophthalate-d4 Internal Standard Concentration

Welcome to the technical support center for the optimization of Dimethyl Isophthalate-d4 (DMIP-d4) as an internal standard. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Dimethyl Isophthalate-d4 used as an internal standard?

Dimethyl Isophthalate-d4 (DMIP-d4) is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the gold standard in quantitative analysis, particularly for chromatographic techniques coupled with mass spectrometry (GC-MS and LC-MS).[1][2][3] The key advantages of using a SIL internal standard like DMIP-d4 include:

• Similar Physicochemical Properties: DMIP-d4 behaves nearly identically to the non-labeled analyte, Dimethyl Isophthalate (B1238265), during sample preparation, extraction, and chromatography.[1]

• Compensation for Variability: It effectively corrects for variations in sample extraction recovery, injection volume, matrix effects (ion suppression or enhancement), and instrument response.[1][2][3]

• Mass Difference: The deuterium (B1214612) atoms give DMIP-d4 a different mass from the analyte, allowing a mass spectrometer to distinguish between the two.[1]

DMIP-d4 is particularly useful for the quantification of phthalates, such as dimethyl terephthalate (B1205515) (DMT), dimethyl phthalate (B1215562) (DMP), and diethyl phthalate (DEP), in various complex matrices like soil, biosolids, plastics, cosmetics, and environmental samples.[4][5]

Q2: What is a good starting concentration for Dimethyl Isophthalate-d4?

There is no universal concentration for an internal standard, as the optimal concentration depends on the specific application.[1] Factors to consider include the expected concentration range of the analyte, the sensitivity of the mass spectrometer, and the potential for matrix effects.[1] A common starting point is to use an internal standard concentration that falls in the mid-range of the calibration curve for the target analyte.[1] For example, a starting concentration of 100 ng/mL is often a reasonable choice for initial experiments.[6]

Q3: How should I prepare and store stock solutions of Dimethyl Isophthalate-d4?

Proper preparation and storage of stock solutions are critical for accurate and reproducible results.

• Solvent Selection: High-purity solvents such as methanol, acetonitrile, or dimethyl sulfoxide (B87167) (DMSO) are suitable for preparing stock solutions.[6][7] Ensure the solvent is compatible with your analytical method.

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh the required amount of DMIP-d4.

  • Dissolve it in the chosen solvent in a class A volumetric flask.

  • Sonication may be used to ensure complete dissolution.[7]

• Working Solution Preparation: Prepare a series of working solutions by performing serial dilutions of the stock solution. The diluent should ideally match the initial mobile phase composition or the final sample solvent.[1]

• Storage:

  • Solid Form: Store at -20°C for long-term stability.[7]

  • Stock Solutions: Store in amber vials at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[1][7] It is advisable to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Peak Area

High variability in the DMIP-d4 peak area across an analytical run can compromise the accuracy and precision of your results.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation/Extraction	Ensure the internal standard is added at the earliest possible stage of the sample preparation process to account for any losses during extraction.[1] Standardize all liquid handling and extraction steps.
Inconsistent Spiking	Verify the concentration and volume of the internal standard solution added to all samples and calibration standards. Check automated liquid handlers for proper function.[3][8]
Instrument Instability	Perform system suitability tests to ensure the LC-MS or GC-MS system is performing consistently. Check for fluctuations in spray stability, detector response, or leaks in the GC system.[1][8]
Analyte Concentration Affecting IS Signal	At very high analyte concentrations, the analyte may compete with the internal standard for ionization, leading to suppression of the internal standard signal.[9] If this is observed, it may be necessary to dilute the samples.

Issue 2: Poor Internal Standard Peak Shape

Poor peak shape (e.g., tailing, fronting, or splitting) can affect the accuracy of peak integration.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Chromatographic Conditions	Optimize the mobile phase composition, gradient profile, and column temperature.[1] For GC-MS, check the injector temperature and oven temperature program.[10]
Column Contamination or Overload	Buildup of matrix components can degrade column performance. Try flushing the column or trimming a small portion from the front of the column.[7][8] Consider reducing the injection volume or the concentration of the internal standard.[1]
Active Sites in the GC System	For GC-MS, active sites in the inlet liner or contamination from the septum can cause peak tailing. Regularly inspect and replace the liner and septum.[8]

Issue 3: Non-linear Calibration Curve

A non-linear calibration curve can indicate a number of potential issues with the assay.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Internal Standard Concentration	The concentration of the internal standard may be too high or too low. An excessively high concentration can lead to detector saturation, while a very low concentration can result in poor signal-to-noise.[11] It is important to experimentally determine the optimal concentration.
Matrix Effects	Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard, leading to a non-linear response.[2] While a SIL-IS compensates for a significant portion of matrix effects, severe effects can still impact linearity. Consider improving sample cleanup procedures.
Analyte or Internal Standard Degradation	Assess the stability of both the analyte and DMIP-d4 in the sample matrix and in the autosampler.[3]

Experimental Protocol: Optimization of DMIP-d4 Concentration

This protocol provides a systematic approach to determine the optimal concentration of DMIP-d4 for your specific assay.

1. Preparation of Solutions:

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of your target analyte in a suitable solvent.

• DMIP-d4 Stock Solution (1 mg/mL): Prepare a stock solution of DMIP-d4 in the same solvent.

• DMIP-d4 Working Solutions: From the DMIP-d4 stock solution, prepare a series of working solutions at concentrations such as 10 µg/mL, 1 µg/mL, and 0.1 µg/mL in the initial mobile phase or final sample solvent.

2. Sample Preparation:

Prepare three sets of samples in triplicate:

• Set A (Blank Matrix): A representative blank matrix (e.g., plasma, urine, tissue homogenate) that is free of the analyte and internal standard.

• Set B (Matrix with IS): Blank matrix spiked with different concentrations of the DMIP-d4 working solutions. For example, create final concentrations of 10 ng/mL, 50 ng/mL, 100 ng/mL, and 500 ng/mL.

• Set C (Neat Solution with IS): The initial mobile phase or final sample solvent spiked with the same range of DMIP-d4 concentrations as in Set B.

3. LC-MS/MS or GC-MS Analysis:

Analyze all prepared samples using your developed analytical method. Monitor the peak area response of DMIP-d4 in each sample.

4. Data Evaluation:

• Consistency of Response: In Set B, the peak area of the internal standard should be consistent across replicate injections for a given concentration. The relative standard deviation (RSD) should ideally be less than 15%.[1]

• Matrix Effect Calculation: Compare the average peak area of the internal standard in the matrix (Set B) to the average peak area in the neat solution (Set C) for each concentration level.

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set C) * 100

• Selection of Optimal Concentration: Choose the concentration that provides a consistent and reproducible signal with minimal matrix effects and is within the linear dynamic range of the instrument.[1] This concentration should also be appropriate relative to the expected analyte concentrations in your study samples.[1]

Example Data for DMIP-d4 Concentration Optimization:

DMIP-d4 Concentration (ng/mL)	Avg. Peak Area (Neat Solution - Set C)	Avg. Peak Area (Matrix - Set B)	RSD (%) in Matrix	Matrix Effect (%)
10	5,500	4,200	18.5	76.4
50	28,000	25,500	8.2	91.1
100	55,000	51,000	5.1	92.7
500	275,000	180,000 (Saturation)	12.3	65.5

In this example, concentrations of 50 and 100 ng/mL show acceptable reproducibility and minimal matrix effects, making them suitable candidates for the final method.[1] The 10 ng/mL concentration shows higher variability, while the 500 ng/mL concentration shows signs of detector saturation and significant ion suppression.

Visualizations

Caption: Experimental workflow for optimizing DMIP-d4 concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dimethyl isophthalate | 1459-93-4 [chemicalbook.com]
• 5. Dimethyl isophthalate analytical standard 1459-93-4 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

correcting for isotopic overlap with Dimethyl Isophthalate-2,4,5,6-d4

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard in mass spectrometry-based assays. It specifically addresses the common challenge of isotopic overlap and provides protocols for correction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is isotopic overlap and why is it a concern when using Dimethyl Isophthalate-2,4,5,6-d4?

A: Isotopic overlap occurs when the signal from the naturally occurring isotopes of the unlabeled analyte (Dimethyl Isophthalate) contributes to the signal of the stable isotope-labeled internal standard (Dimethyl Isophthalate-2,4,5,6-d4). The analyte and the internal standard are chemically identical but have different masses due to the deuterium (B1214612) labels.[1] However, all molecules containing carbon have a natural isotopic distribution, with a small percentage (~1.1%) of carbon atoms being the heavier ¹³C isotope.[2] This means that a fraction of the unlabeled analyte will have a mass that is one or more daltons heavier than its monoisotopic mass, potentially overlapping with the mass of the deuterated internal standard. This overlap can lead to an artificially inflated internal standard signal, resulting in inaccurate quantification of the analyte.

Q2: How can I determine if my assay is affected by isotopic overlap?

A: You can diagnose isotopic overlap by running two key experiments:

• Analyze Analyte-Only Samples: Prepare and analyze samples containing only the unlabeled Dimethyl Isophthalate (B1238265) at various concentrations. Monitor the mass channels for both the analyte and the Dimethyl Isophthalate-2,4,5,6-d4 internal standard. If you detect a signal in the internal standard's mass channel that correlates with the analyte concentration, you have isotopic overlap.[3]

• Perform a "Zero Sample" Test: Analyze a blank sample (matrix without the analyte) spiked only with the Dimethyl Isophthalate-2,4,5,6-d4 internal standard. This helps to confirm that the internal standard itself is not contaminated with unlabeled analyte.[3]

Q3: My internal standard response is inconsistent across my sample set. What could be the cause?

A: Inconsistent internal standard response can be due to several factors:

• Matrix Effects: Ion suppression or enhancement from components in the sample matrix can affect the ionization efficiency of the internal standard.[4] While stable isotope-labeled internal standards are designed to co-elute with the analyte and experience similar matrix effects, significant variations in matrix composition between samples can still cause issues.[5]

• Inconsistent Sample Preparation: Ensure that the internal standard is added precisely and consistently to every sample, standard, and quality control.[4]

• LC-MS System Contamination: High background signals can result from contamination in the LC-MS system or solvents.[4] It is recommended to flush the system with appropriate cleaning solutions and use high-purity solvents.[4]

Q4: How do I mathematically correct for the isotopic contribution of my analyte to the internal standard's signal?

A: A common method is to calculate an "Overlap Factor" and use it to correct the measured signal of the internal standard.[3] The simplified correction formula is:

Corrected IS Signal = Measured IS Signal - (Measured Analyte Signal * Overlap Factor)

The "Overlap Factor" is the ratio of the signal at the internal standard's m/z to the signal at the analyte's m/z when a pure, unlabeled analyte standard is analyzed.[3] A detailed protocol for determining this factor is provided below.

Data Presentation

Table 1: Properties of Dimethyl Isophthalate and its Deuterated Analog

Property	Dimethyl Isophthalate (Analyte)	Dimethyl Isophthalate-2,4,5,6-d4 (Internal Standard)
CAS Number	1459-93-4[6][7]	1007509-57-0[8][9]
Molecular Formula	C₁₀H₁₀O₄[6][7]	C₁₀H₆D₄O₄[10]
Molecular Weight	194.18 g/mol [6][7]	198.21 g/mol [10]

Table 2: Example of Isotopic Overlap Correction

Sample ID	Measured Analyte Area	Measured IS Area	Overlap Factor	Corrected IS Area	Analyte/IS Ratio (Corrected)
Standard 1	50,000	498,000	0.0025	497,875	0.100
QC Low	75,000	501,000	0.0025	500,813	0.150
Unknown 1	120,000	495,000	0.0025	494,700	0.243
Unknown 2	250,000	505,000	0.0025	504,375	0.496

This table illustrates hypothetical data to demonstrate the calculation.

Experimental Protocols

Protocol 1: Determining the Isotopic Overlap Factor

Objective: To experimentally determine the percentage of the analyte's signal that contributes to the internal standard's mass channel.[3]

Methodology:

• Prepare Analyte Standard: Prepare a high-concentration stock solution of unlabeled Dimethyl Isophthalate in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometer Setup: Configure the mass spectrometer to monitor the multiple reaction monitoring (MRM) or selected ion monitoring (SIM) transitions for both the unlabeled analyte and the deuterated internal standard.

• Direct Infusion or LC-MS Analysis: Infuse the high-concentration analyte standard directly into the mass spectrometer or inject it into the LC-MS system.[3]

• Data Acquisition: Acquire data, ensuring the signal for the primary m/z of the analyte is high but not saturating the detector.

• Calculate Overlap Factor:

  • Measure the peak area or intensity of the analyte at its primary m/z.

  • Measure the peak area or intensity at the m/z of the internal standard in the same analysis.[3]

  • Calculate the ratio: Overlap Factor = (Signal at IS m/z) / (Signal at Analyte m/z).[3]

Protocol 2: Sample Analysis with Isotopic Overlap Correction

Objective: To accurately quantify Dimethyl Isophthalate in unknown samples using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard, correcting for isotopic overlap.

Methodology:

• Sample Preparation:

  • To all calibration standards, quality controls, and unknown samples, add a precise and consistent volume of the Dimethyl Isophthalate-2,4,5,6-d4 internal standard solution.

  • Perform sample extraction as required (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).[11]

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Acquire data for both the analyte and internal standard transitions.

• Data Processing:

  • Integrate the peak areas for the analyte and the internal standard for all samples.

  • Apply the correction formula to the internal standard area for each sample: Corrected IS Area = Measured IS Area - (Measured Analyte Area * Overlap Factor).

  • Calculate the peak area ratio for all standards and samples using the corrected internal standard area: Ratio = (Analyte Area) / (Corrected IS Area).

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their corrected peak area ratios from the calibration curve.

Visualizations

Principle of isotopic overlap between an analyte and its d4-labeled standard.

Workflow for determining the isotopic overlap factor.

References

• 1. welchlab.com [welchlab.com]
• 2. A Flexible Tool to Correct Superimposed Mass Isotopologue Distributions in GC-APCI-MS Flux Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Dimethyl isophthalate | C10H10O4 | CID 15088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Dimethyl Isophthalate-2,4,5,6-d4 | CymitQuimica [cymitquimica.com]
• 9. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 10. DIMETHYL ISOPHTHALATE-2,4,5,6-D4 [chemicalbook.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Chromatographic Isotope Effects of Deuterated Compounds

Welcome to the technical support center for managing and troubleshooting the chromatographic behavior of deuterated compounds. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during chromatographic analyses of deuterated molecules.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior.[1] It arises from subtle differences in the physicochemical properties between deuterated and non-deuterated molecules. In reversed-phase liquid chromatography (RPLC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less retentive on the non-polar stationary phase.[1][2] Conversely, in normal-phase liquid chromatography (NPLC), the opposite may occur, with deuterated compounds sometimes exhibiting longer retention times.[2]

The primary factors contributing to this effect are:

• Bond Strength and Length: The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[3]

• Polarity and Lipophilicity: The substitution of hydrogen with deuterium (B1214612) can slightly alter a compound's polarity and lipophilicity.[1]

• Molecular Size and Interactions: Deuterium atoms are slightly larger than hydrogen atoms, which can influence the molecule's interaction with the stationary phase.[1][4]

The magnitude of the retention time shift is influenced by:

• Number of Deuterium Atoms: A greater number of deuterium atoms generally leads to a larger retention time shift.[2][5]

• Position of Deuteration: The location of deuterium atoms within the molecule affects its overall polarity and interaction with the stationary phase.[2][6]

• Molecular Structure: The inherent properties of the analyte itself will influence the extent of the isotope effect.[2]

Q2: My deuterated internal standard and analyte used to co-elute, but now I'm observing a separation. What could be the cause?

A sudden or gradual shift in the relative retention time between your deuterated internal standard and the analyte often points to changes in the chromatographic system rather than the inherent isotope effect. Potential causes include:

• Mobile Phase Composition: Minor variations in the mobile phase, such as changes in the organic modifier percentage or pH, can significantly impact retention times.[2]

• Column Temperature: Fluctuations in column temperature can alter mobile phase viscosity and the kinetics of analyte-stationary phase interactions, leading to shifts in retention time.[2]

• Column Aging: Over time, the stationary phase of the column can degrade or become contaminated, altering its selectivity.[7]

• System Leaks: Leaks in the HPLC system can cause pressure fluctuations and affect retention time reproducibility.[1]

Q3: I am observing peak splitting for my deuterated compound. What are the possible reasons?

Peak splitting in liquid chromatography can be caused by several factors. When observing this with deuterated compounds, it's important to determine if it is a single distorted peak or two partially resolved compounds.[8]

Common causes for peak splitting include:

• Column Issues: A poorly packed column, the formation of a void at the top of the packed bed, or a clogged inlet frit can lead to distorted peak shapes, including splitting.[8]

• Co-elution with an Impurity: The peak splitting may be due to the presence of an impurity that is co-eluting with the analyte.

• Analyte Aggregation or Different Charge States: The target molecule itself may exist in different forms (e.g., aggregates, different charge states) that separate under the chromatographic conditions.[8]

• Large Retention Time Shift: In some cases, an unexpectedly large retention time shift between the analyte and its deuterated internal standard can be mistaken for peak splitting, especially if the peaks are broad.[7]

Q4: Are there alternatives to deuterated standards to avoid chromatographic isotope effects?

Yes, while deuterated standards are widely used, other stable isotope-labeled standards can be employed to minimize or eliminate the chromatographic isotope effect. The most effective approach is to use ¹³C or ¹⁵N labeled compounds instead of deuterium labeling.[9][10] These heavier isotopes generally do not cause a significant shift in retention time.[4][11]

Troubleshooting Guides

Issue: Unexpected or Significant Retention Time Shift Between Analyte and Deuterated Standard

A systematic approach is crucial for diagnosing and resolving unexpected retention time shifts.

Troubleshooting Workflow

Caption: Troubleshooting workflow for retention time shifts.

• Initial Assessment: Characterize the retention time shift. Is it consistent or random? What is the magnitude of the shift?

• Verify System Suitability: Ensure the chromatographic system is performing optimally. Check for stable pressure and perform a leak test.[1]

• Check Mobile Phase: Confirm the correct composition and pH of the mobile phase. Prepare fresh mobile phase to rule out degradation or evaporation.

• Verify Column Temperature: Ensure the column oven is set to the correct temperature and is stable.

• Evaluate Column Condition: An old or contaminated column can exhibit altered selectivity.[7] If possible, test with a new column of the same type.

• Method Optimization (if necessary):

  • Adjust Mobile Phase Composition: Systematically vary the percentage of the organic solvent to fine-tune retention times.[2]

  • Modify Gradient: For gradient methods, adjusting the slope can alter selectivity and potentially reduce the separation.

  • Change Column Chemistry: Switching to a different stationary phase (e.g., from a C18 to a phenyl-hexyl column) can alter the interactions with the analytes and potentially achieve co-elution.

Issue: Inaccurate Quantification due to Isotope Effects

When the deuterated internal standard does not co-elute with the analyte, it may not accurately compensate for matrix effects, leading to inaccurate quantification.[7][12]

Mitigation Strategies

Caption: Strategies to mitigate inaccurate quantification.

• Optimize for Co-elution: Follow the method optimization steps outlined in the previous troubleshooting guide to try and achieve co-elution of the analyte and the internal standard.

• Use an Alternative Internal Standard: If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which is less likely to exhibit a chromatographic isotope effect.[9][10]

• Matrix-Matched Calibration: Prepare calibration standards in a matrix that is identical to the samples to compensate for matrix effects that may differ between the analyte and the internal standard due to their separation.

• Isotope Dilution Mass Spectrometry (IDMS): This approach, where a known amount of the labeled standard is spiked into the sample prior to preparation, is considered the gold standard for quantitative analysis and can help compensate for analyte loss during sample processing.[13]

Quantitative Data Summary

The following tables summarize observed retention time differences from various studies. A positive Δt_R indicates that the deuterated compound elutes earlier than the protiated compound.

Table 1: Observed Retention Time Differences in Reversed-Phase Liquid Chromatography (RPLC)

Compound Class	Deuterated Analog	Stationary Phase	Mobile Phase	t_R (protiated) (min)	t_R (deuterated) (min)	Δt_R (min)	Reference
Aromatic Amines	d₃-Aniline	C18	Acetonitrile/Water	5.24	5.18	0.06	[9]
Aldehydes	d₃-DNPH derivative	Phenyl-Hexyl	Acetonitrile/Water	8.92	8.85	0.07	[9]
Pharmaceuticals	Deuterated Drug X	C18	Methanol/Water	12.45	12.38	0.07	[3]

Table 2: Observed Retention Time Differences in Gas Chromatography (GC)

Compound Class	Deuterated Analog	Stationary Phase	t_R (protiated) (min)	t_R (deuterated) (min)	Δt_R (min)	Reference
Volatile Organics	1,4-Dichlorobenzene-d4	DB-5ms	12.085	12.049	0.036	[14]
Volatile Organics	1,2-Dichloroethane-d4	DB-5ms	4.534	4.448	0.086	[14]
Fatty Acid Methyl Esters	C16:0-d31	Fused-silica capillary	25.68	25.24	0.44	[4]

Experimental Protocols

Protocol 1: General Method for Evaluating Chromatographic Isotope Effect by LC-MS

This protocol provides a general framework for assessing the retention time shift between a deuterated compound and its non-deuterated analog.

1. Materials and Reagents

• Analyte (non-deuterated) and deuterated internal standard

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Additives (e.g., formic acid, ammonium (B1175870) acetate)

• Appropriate HPLC column (e.g., C18, Phenyl-Hexyl)

2. Sample Preparation

• Prepare individual stock solutions of the analyte and the deuterated internal standard in a suitable solvent (e.g., methanol).

• Prepare a working solution by mixing equal volumes of the analyte and internal standard stock solutions and diluting to a final concentration (e.g., 1 µg/mL).[7]

3. LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18, 2.1 x 50 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 10 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative

  • Detection: Multiple Reaction Monitoring (MRM)

  • Optimize source parameters (gas flows, temperature, voltages) for the specific compounds.[7]

4. Data Analysis

• Inject the mixed working solution.

• Acquire data, monitoring the specific MRM transitions for both the analyte and the deuterated internal standard.

• Extract the chromatograms for both compounds.

• Determine the retention time at the apex of each peak.[7]

• Calculate the retention time difference (Δt_R).

Experimental Workflow Diagram

Caption: Experimental workflow for assessing the impact of deuteration on retention time.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. benchchem.com [benchchem.com]
• 8. bio-works.com [bio-works.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Question on MS/MS techniques - Page 2 - Chromatography Forum [chromforum.org]

Technical Support Center: Minimizing Ion Suppression with Dimethyl Isophthalate-2,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on utilizing Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard to mitigate ion suppression in liquid chromatography-mass spectrometry (LC-MS) analyses. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reproducibility of your quantitative data.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analytical results?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is diminished by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity for the analyte, which can result in the underestimation of its concentration, reduced sensitivity, and poor reproducibility.[1] In essence, even if your analyte is present in the sample, its signal may be weakened or completely obscured.[1]

Q2: How does Dimethyl Isophthalate-2,4,5,6-d4 help in minimizing ion suppression?

A2: Dimethyl Isophthalate-2,4,5,6-d4 is a stable isotope-labeled (SIL) internal standard.[3][4] Ideally, a deuterated internal standard co-elutes with the analyte and experiences the same degree of ion suppression.[1][2] Because the mass spectrometer can differentiate between the analyte and the deuterated internal standard, the ratio of their signals should remain constant. This allows for the correction of signal loss due to ion suppression, leading to more accurate quantification.[1][2]

Q3: What are the common causes of ion suppression in LC-MS analysis?

A3: Ion suppression can be caused by a variety of factors, including:

• Endogenous matrix components: Salts, lipids, proteins, and other molecules naturally present in biological samples.[1][5]

• Exogenous substances: Contaminants introduced during sample preparation, such as polymers from plasticware, or mobile phase additives like trifluoroacetic acid (TFA).[1]

• High concentrations of the analyte or internal standard: At high concentrations, analytes can saturate the ionization process, leading to a non-linear response.[1][5]

Q4: Can Dimethyl Isophthalate-2,4,5,6-d4 completely eliminate ion suppression?

A4: While Dimethyl Isophthalate-2,4,5,6-d4 is a powerful tool to compensate for ion suppression, it may not "eliminate" it entirely. Its effectiveness relies on the principle that both the analyte and the internal standard are affected equally.[6] However, slight differences in chromatographic retention times between the analyte and the deuterated standard (a phenomenon known as the "isotope effect") can lead to differential ion suppression, which may affect accuracy.[2]

Troubleshooting Guides

This section addresses specific issues you might encounter when using Dimethyl Isophthalate-2,4,5,6-d4.

Issue 1: Inconsistent or inaccurate quantification despite using the internal standard.

• Possible Cause: Differential ion suppression due to a slight chromatographic separation between your analyte and Dimethyl Isophthalate-2,4,5,6-d4.[2]

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard. They should ideally overlap perfectly.

  • Optimize Chromatography: If separation is observed, adjust the mobile phase gradient, flow rate, or column temperature to achieve co-elution.

  • Assess Matrix Effects: Perform a post-extraction spike experiment (see Experimental Protocols) to quantify the extent of differential suppression.

Issue 2: Poor peak shape for the analyte and/or Dimethyl Isophthalate-2,4,5,6-d4.

• Possible Causes:

  • Column Overload: Injecting too high a concentration of the sample.

  • Inappropriate Mobile Phase pH: For acidic or basic analytes, a mobile phase pH close to the pKa can lead to peak tailing or splitting.

  • Column Contamination: Buildup of matrix components on the column.

• Troubleshooting Steps:

  • Dilute the Sample: Reduce the concentration of the sample being injected.

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa.

  • Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components.

  • Column Washing: Implement a robust column washing procedure between injections.

Issue 3: Low or no signal for Dimethyl Isophthalate-2,4,5,6-d4.

• Possible Causes:

  • Incorrect Spiking Procedure: Errors in adding the internal standard to the samples.

  • Degradation of the Internal Standard: Improper storage or handling of the stock solution.

  • Severe Ion Suppression: The concentration of matrix components is so high that it suppresses the internal standard signal below the limit of detection.

• Troubleshooting Steps:

  • Verify Spiking Concentration and Procedure: Double-check calculations and ensure consistent addition of the internal standard to all samples and standards.

  • Prepare Fresh Stock Solutions: If degradation is suspected, prepare a fresh stock solution of Dimethyl Isophthalate-2,4,5,6-d4.

  • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove a larger portion of the interfering matrix components.[1]

Data Presentation

The following tables provide hypothetical yet realistic quantitative data to illustrate the impact of ion suppression and the effectiveness of using Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard.

Table 1: Assessment of Ion Suppression in a Human Plasma Matrix

Sample Type	Analyte Peak Area	% Signal Reduction (Matrix Effect)
Analyte in Neat Solution	2,500,000	N/A
Analyte in Spiked Plasma Extract	950,000	62%

Table 2: Comparison of Analyte Quantification With and Without Internal Standard

Sample	Analyte Concentration (ng/mL) - No IS	Analyte Concentration (ng/mL) - With Dimethyl Isophthalate-2,4,5,6-d4 IS	% Difference
Control 1	38.5	51.2	-24.8%
Control 2	41.2	50.5	-18.4%
Patient 1	75.3	98.9	-23.9%
Patient 2	81.6	101.5	-19.6%

Table 3: Method Validation Data Using Dimethyl Isophthalate-2,4,5,6-d4

QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL) (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	0.95 ± 0.11	95.0	11.6
Low QC	3.0	2.89 ± 0.25	96.3	8.7
Mid QC	50.0	52.1 ± 3.6	104.2	6.9
High QC	150.0	145.8 ± 9.3	97.2	6.4

Experimental Protocols

Protocol 1: Assessment of Ion Suppression via Post-Extraction Spike

Objective: To quantify the degree of ion suppression in a specific matrix.

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and Dimethyl Isophthalate-2,4,5,6-d4 into the final reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Post-Spiked Matrix Extract): Process a blank matrix sample (e.g., plasma, urine) through your entire extraction procedure. Spike the analyte and the internal standard into the final, extracted matrix at the same concentration as in Set A.

• Analyze the samples: Inject both sets of samples into the LC-MS/MS system and record the peak areas of the analyte and the internal standard.

• Calculate the Matrix Effect (%ME): %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • A %ME of 100% indicates no matrix effect.

  • A %ME < 100% indicates ion suppression.

  • A %ME > 100% indicates ion enhancement.

Protocol 2: Quantitative Analysis of an Analyte in Human Plasma using Dimethyl Isophthalate-2,4,5,6-d4

Objective: To accurately quantify a target analyte in human plasma.

Materials:

• Target analyte standard

• Dimethyl Isophthalate-2,4,5,6-d4

• LC-MS grade methanol, acetonitrile (B52724), and water

• Formic acid

• Human plasma (blank)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare 1 mg/mL stock solutions of the analyte and Dimethyl Isophthalate-2,4,5,6-d4 in methanol.

  • Prepare a series of working standard solutions of the analyte by serial dilution.

  • Prepare a working solution of Dimethyl Isophthalate-2,4,5,6-d4 at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, standard, or blank, add 25 µL of the Dimethyl Isophthalate-2,4,5,6-d4 working solution.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples into the LC-MS/MS system.

  • Develop a chromatographic method that provides good peak shape and resolution for the analyte and internal standard.

  • Optimize mass spectrometer parameters (e.g., collision energy, declustering potential) for the analyte and Dimethyl Isophthalate-2,4,5,6-d4.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) versus the analyte concentration.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Visualizations

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship illustrating how an internal standard corrects for ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]

Technical Support Center: Improving Peak Shape for Dimethyl Isophthalate-d4 in LC-MS

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues related to the peak shape of Dimethyl Isophthalate-d4 in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: My chromatogram for Dimethyl Isophthalate-d4 shows poor peak shape. Where should I begin troubleshooting?

A1: A systematic approach is crucial when diagnosing poor peak shape. The issue typically originates from one of three areas: the chromatographic conditions (mobile phase/column), the sample and its injection, or the LC system hardware. Start by confirming the nature of the peak distortion (tailing, fronting, or splitting) and then follow a logical workflow to isolate the cause.

A general troubleshooting workflow can help guide your investigation. Start by injecting a diluted standard to check for column overload. If the peak shape improves, the issue is related to your sample concentration or injection volume.[1] If not, proceed to investigate the sample solvent and system hardware.

Caption: A logical workflow for diagnosing the root cause of poor peak shape.

Q2: What causes peak tailing for an analyte like Dimethyl Isophthalate-d4, and how can I prevent it?

A2: Peak tailing, where the back of the peak is wider than the front, is a common problem. For relatively neutral compounds like Dimethyl Isophthalate-d4, it often points to issues other than strong secondary interactions with the stationary phase, which are more common with acidic or basic analytes.[1]

Key causes include:

• Column Overload: Injecting too much analyte mass can saturate the stationary phase, leading to tailing.[1][2]

• Extra-Column Volume: Excessive tubing length or poorly made connections between the injector, column, and detector can cause the sample band to spread.

• Column Contamination or Degradation: Buildup of sample matrix components or a void at the column inlet can distort the peak flow path.[2][3] If all peaks in the chromatogram are tailing, this points to a physical problem with the column or a blockage at the inlet frit.[2]

Cause	Recommended Solution
Column Overload	Reduce the injection volume or dilute the sample.[1]
Extra-Column Volume	Use shorter, narrower internal diameter tubing and ensure all fittings are properly seated to minimize dead volume.[4]
Column Contamination	Implement a column washing procedure. If the problem persists, replace the guard column or the analytical column.[5]
Partially Blocked Frit	Filter all samples and mobile phases. Try back-flushing the column if permitted by the manufacturer.[4]

Q3: My peak for Dimethyl Isophthalate-d4 is fronting. What is the likely cause?

A3: Peak fronting, where the front of the peak is sloped, is less common than tailing but usually points to a few specific issues. The most frequent causes are significant column overload or a physical failure of the column.[1][2]

• Severe Column Overload: Injecting a sample that is either too concentrated or in too large a volume can lead to fronting.[1][6]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, the analyte band can become distorted as it enters the column, often resulting in fronting or splitting.[1][4]

• Column Degradation: A physical change in the column, such as a collapsed bed or a channel, can cause the mobile phase to move unevenly, leading to peak fronting.[2][6]

To resolve fronting, first try reducing the injection volume and/or sample concentration. If that does not improve the peak shape, ensure your sample is dissolved in a solvent that is as weak as, or weaker than, your initial mobile phase.[4] If the problem continues, it is likely a physical issue with the column, which will need to be replaced.[2]

Caption: Visualization of how sample solvent strength affects the initial analyte band and final peak shape.

Q4: What should I do if my Dimethyl Isophthalate-d4 peak is split or looks like a doublet?

A4: Split peaks can be caused by several factors, often related to a disruption at the inlet of the column or an issue with sample injection.[6]

• Partially Blocked Inlet Frit: Particulates from the sample or mobile phase can clog the inlet frit, causing the sample to flow unevenly onto the column, resulting in a split peak.[4]

• Column Void: A void or channel at the head of the column can create two different flow paths for the analyte, leading to a split or shouldered peak.[4] This is a sign of column degradation.

• Strong Sample Solvent: Injecting the sample in a solvent much stronger than the mobile phase can cause the peak to split, especially for early-eluting compounds.[1][4] The sample essentially chromatographs itself at the column inlet.

To troubleshoot, first ensure your sample is dissolved in the initial mobile phase composition.[4] Always filter samples to prevent frit blockage.[4] If these steps do not resolve the issue, the column itself is likely compromised and should be replaced.[4]

Troubleshooting Guides

Guide 1: Optimizing Mobile Phase and Additives

While Dimethyl Isophthalate-d4 is a neutral compound, mobile phase additives can still influence peak shape by ensuring consistent mobile phase conditions. The choice of organic solvent can also play a role.

Parameter	Recommendation & Rationale
Organic Solvent	Methanol vs. Acetonitrile: Methanol can sometimes offer different selectivity for aromatic compounds. If using acetonitrile, ensure it is high purity (LC-MS grade). The choice of organic solvent can impact analyte ion intensities.[7]
Additives	Formic Acid (0.1%): Commonly used to provide protons for positive mode ionization and to control pH, which can help sharpen peaks even for neutral compounds by minimizing interactions with any active sites on the column.[8]
Ammonium (B1175870) Formate (B1220265) (5-10 mM): Acts as a buffer to maintain a stable pH and can improve peak shape. It is a good choice for robust methods and provides ions that can aid in the ionization process.[8][9] Using ammonium formate with formic acid is a common and effective combination.[9]
Gradient	Ensure the gradient is not too steep. A shallow gradient provides better separation and can improve the shape of the peak.

Guide 2: Experimental Protocol for Column Flushing

If you suspect column contamination is causing poor peak shape, a systematic flushing procedure can help restore performance. Note: Always disconnect the column from the MS detector before flushing.

Objective: To remove strongly retained contaminants from a reversed-phase column (e.g., C18).

Methodology:

• Initial Flush: Flush the column with the mobile phase currently in use but without any buffer salts (e.g., if using 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, flush with 50:50 Acetonitrile:Water) for 10-15 column volumes.

• Aqueous Wash: Flush with 100% LC-MS grade water for 10-15 column volumes to remove any remaining salts.

• Organic Wash (for non-polar contaminants): Flush with 100% Acetonitrile or Methanol for 10-15 column volumes.

• Strong Solvent Wash (for stubborn contaminants): Flush with Isopropanol (IPA) or a 75:25 mixture of Acetonitrile/IPA for 10-15 column volumes.

• Re-equilibration:

  • Gradually return to the organic wash solvent (e.g., 100% Acetonitrile).

  • Gradually introduce the aqueous phase back to the initial mobile phase composition (without buffer).

  • Finally, re-introduce the buffered mobile phase and equilibrate the column for at least 15-20 column volumes or until the baseline is stable before reconnecting to the detector.[4]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. zefsci.com [zefsci.com]
• 4. benchchem.com [benchchem.com]
• 5. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Effect of organic mobile phase composition on signal responses for selected polyalkene additive compounds by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Addressing Carryover of Dimethyl Isophthalate-2,4,5,6-d4 in Autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address and mitigate autosampler carryover of Dimethyl Isophthalate-2,4,5,6-d4.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl Isophthalate-2,4,5,6-d4 and why is it used?

Dimethyl Isophthalate-2,4,5,6-d4 is a deuterated form of Dimethyl Isophthalate.[1][2][3] It is commonly used as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of phthalates and other related compounds.[2][4] The deuterium (B1214612) labeling provides a distinct mass spectrometric signal, allowing for accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: What is autosampler carryover and why is it a concern for Dimethyl Isophthalate-2,4,5,6-d4 analysis?

Autosampler carryover is the unintentional transfer of an analyte from a previous injection to a subsequent one.[5][6] This can lead to the appearance of the analyte in blank or low-concentration samples, resulting in inaccurate quantification, false positives, and compromised data integrity.[5][6] Dimethyl Isophthalate, like other phthalates, can be "sticky" and adsorb to surfaces within the autosampler, making it prone to carryover.

Q3: What are the common causes of autosampler carryover?

Common causes of carryover include:

• Insufficient Needle Washing: Residual sample adhering to the inner or outer surface of the autosampler needle.[5][6][7]

• Contaminated Injection Port and Valve: Adsorption of the analyte onto the surfaces of the injection port, rotor seals, or sample loop.[7]

• Poorly Chosen Wash Solvents: Wash solvents that do not effectively solubilize and remove the analyte.[6][8]

• Hardware Issues: Worn seals, poorly seated fittings, or scratches on the needle can create areas where the sample can be trapped.[7]

• Vial and Cap Contamination: Leachables from vials and caps (B75204) can introduce interfering compounds, and poorly cleaned reusable vials can be a source of carryover.[6]

Q4: How can I detect and quantify carryover of Dimethyl Isophthalate-2,4,5,6-d4?

The most straightforward method to detect carryover is to inject a blank sample (containing no analyte) immediately following a high-concentration standard of Dimethyl Isophthalate-2,4,5,6-d4.[5] The presence of a peak at the retention time of the analyte in the blank chromatogram is indicative of carryover.[5] To quantify the carryover, the peak area in the blank is compared to the peak area of a known low-concentration standard. An acceptable level of carryover is typically less than 0.1% of the analyte signal from the preceding high-concentration sample.[6]

Troubleshooting Guides

Issue 1: A peak corresponding to Dimethyl Isophthalate-2,4,5,6-d4 is observed in blank injections following a high-concentration sample.

This is a classic sign of autosampler carryover. Follow these steps to diagnose and resolve the issue.

Troubleshooting Workflow:

References

• 1. DIMETHYL ISOPHTHALATE-2,4,5,6-D4 [chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethyl Isophthalate-2,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 4. 间苯二甲酸二甲酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mastelf.com [mastelf.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lctsbible.com [lctsbible.com]

ensuring complete dissolution of Dimethyl Isophthalate-2,4,5,6-d4

Technical Support Center: Dimethyl Isophthalate-2,4,5,6-d4

Welcome to the technical support center for Dimethyl Isophthalate-2,4,5,6-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the complete dissolution of this compound for accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl Isophthalate-2,4,5,6-d4 and what are its common applications?

A1: Dimethyl Isophthalate-2,4,5,6-d4 is a deuterated form of Dimethyl Isophthalate (B1238265). It is commonly used as an internal standard in analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the quantification of Dimethyl Isophthalate in various matrices.[1] Its deuteration provides a distinct mass signature, allowing for accurate differentiation from the non-labeled analyte.

Q2: What are the general solubility characteristics of Dimethyl Isophthalate-2,4,5,6-d4?

A2: The solubility of Dimethyl Isophthalate-2,4,5,6-d4 is expected to be nearly identical to its non-deuterated counterpart. It is soluble in various organic solvents such as methanol (B129727), ethanol, and dimethyl sulfoxide (B87167) (DMSO). It is, however, insoluble in water.[1]

Q3: Why is complete dissolution of Dimethyl Isophthalate-2,4,5,6-d4 critical for my experiments?

A3: Incomplete dissolution can lead to significant errors in quantitative analysis. If the compound is not fully dissolved, the actual concentration of your stock solution will be lower than the calculated concentration. This will result in inaccurate calibration curves and incorrect quantification of the target analyte in your samples, compromising the validity and reproducibility of your results.

Q4: How should I store Dimethyl Isophthalate-2,4,5,6-d4, both as a solid and in solution?

A4: As a solid, it is recommended to store Dimethyl Isophthalate-2,4,5,6-d4 in a cool, dry place. Stock solutions should be stored in tightly sealed vials at 2-8°C for short-term storage. For long-term storage, it is advisable to store solutions at -20°C to minimize solvent evaporation and potential degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of Dimethyl Isophthalate-2,4,5,6-d4.

Problem: The compound is not dissolving in my chosen solvent.

Potential Cause	Suggested Solution
Inappropriate Solvent	Switch to a more suitable solvent. Methanol, ethanol, acetonitrile, and DMSO are good starting points.
Insufficient Solvent Volume	Increase the volume of the solvent to ensure the concentration is not exceeding the solubility limit.
Low Temperature	Gently warm the solution in a water bath. Be cautious not to overheat, which could cause solvent evaporation or compound degradation.
Solid is Clumped	Use a vortex mixer to break up any clumps of the solid. Sonication can also be effective in dispersing particles and aiding dissolution.

Problem: The compound precipitates out of solution after cooling.

Potential Cause	Suggested Solution
Supersaturated Solution	The solution was likely saturated at a higher temperature. Prepare a more dilute stock solution. Alternatively, if the experimental workflow allows, warm the solution before use.
Change in Solvent Composition	Ensure no other solvents have been inadvertently introduced that may reduce the solubility.

Experimental Protocols

Protocol for Preparing a 1 mg/mL Stock Solution of Dimethyl Isophthalate-2,4,5,6-d4 in Methanol

Materials:

• Dimethyl Isophthalate-2,4,5,6-d4 solid

• Methanol (HPLC or LC-MS grade)

• Analytical balance

• Volumetric flask (e.g., 10 mL)

• Pipettes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of Dimethyl Isophthalate-2,4,5,6-d4. For a 1 mg/mL solution in a 10 mL volumetric flask, weigh 10 mg of the solid.

• Transfer: Carefully transfer the weighed solid into the 10 mL volumetric flask.

• Initial Dissolution: Add a small amount of methanol (approximately 5-7 mL) to the flask.

• Mixing: Gently swirl the flask to wet the solid. Use a vortex mixer for 1-2 minutes to aid dissolution.

• Sonication (if necessary): If the solid is not fully dissolved, place the flask in a sonicator bath for 5-10 minutes.

• Final Volume Adjustment: Once the solid is completely dissolved and the solution is clear, allow it to return to room temperature. Carefully add methanol to the flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled, airtight vial and store at 2-8°C for short-term use or -20°C for long-term storage.

Visualizations

Caption: Troubleshooting workflow for dissolving Dimethyl Isophthalate-2,4,5,6-d4.

Caption: Workflow for preparing a stock solution of Dimethyl Isophthalate-2,4,5,6-d4.

References

• 1. Dimethyl isophthalate | 1459-93-4 [chemicalbook.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Dimethyl Isophthalate-2,4,5,6-d4 vs. 13C-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis by mass spectrometry, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. Stable isotope-labeled (SIL) internal standards are the gold standard for mitigating variability in sample preparation, chromatography, and instrument response. This guide provides an objective comparison between deuterium-labeled standards, specifically Dimethyl Isophthalate-2,4,5,6-d4, and the more robust 13C-labeled internal standards, supported by illustrative experimental data from analogous compounds.

In the realm of isotope dilution mass spectrometry (IDMS), the ideal internal standard is chemically and physically identical to the analyte, differing only in mass. This ensures it behaves identically throughout the analytical workflow, from extraction to detection, thereby providing the most accurate correction for any potential variations. While both deuterium (B1214612) (²H) and carbon-13 (¹³C) labeled standards are widely used, their inherent physicochemical properties can lead to significant differences in analytical performance.

Performance Face-Off: Deuterium vs. Carbon-13 Labeling

The primary distinctions between Dimethyl Isophthalate-2,4,5,6-d4 (a deuterium-labeled standard) and a ¹³C-labeled equivalent lie in their isotopic stability and chromatographic behavior. These differences can have a profound impact on the accuracy and precision of quantitative results.

Key Performance Parameters:

Feature	Dimethyl Isophthalate-2,4,5,6-d4 (Deuterium-Labeled)	13C-Labeled Internal Standard	Benefit Analysis
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1][2]	Co-elutes perfectly with the unlabeled analyte.[2][3]	Perfect co-elution, as seen with ¹³C-labeled standards, is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak.[3]
Isotopic Stability	Prone to back-exchange of deuterium with hydrogen from the solvent or matrix, especially if the label is on an exchangeable site.[4]	Highly stable with no risk of isotope exchange as the ¹³C atoms are integrated into the carbon backbone.[4]	The superior stability of ¹³C-labeled standards ensures the integrity of the standard throughout the entire analytical process, preventing signal loss and inaccurate quantification.[5]
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.[1]	Provides excellent correction for matrix effects due to identical elution profiles with the analyte.[1]	For complex biological matrices where significant matrix effects are expected, ¹³C-labeled standards offer a more reliable correction.
Accuracy & Precision	Can lead to inaccuracies. Studies on other compounds have shown significant errors (up to 40% in one instance) due to imperfect retention time matching.[1][6]	Demonstrates improved accuracy and precision. Comparative studies on other analytes show a mean bias closer to 100% with lower standard deviations.[1]	For applications where high accuracy is critical, such as in clinical and pharmaceutical research, ¹³C-labeled standards are the superior choice.
Cost	Generally less expensive and more readily available.[4][7]	Typically more expensive due to more complex and laborious synthesis.[5][7]	While deuterated standards may be more cost-effective for routine analyses with established methods, the higher initial cost of ¹³C standards can be justified by long-term savings in troubleshooting and enhanced data reliability.[5]

Quantitative Data Summary

Table 1: Illustrative Performance of a Method Using a Deuterated Internal Standard (Data from a study on a similar aromatic compound)

Validation Parameter	Result
Linearity (r²)	>0.99
Accuracy (Recovery %)	93.2% - 97.4%
Precision (Intra-day RSD)	3.3%
Precision (Inter-day RSD)	3.1%
Observed Concentration Difference vs. ¹³C-IS	1.9 - 4.3% lower

Data adapted from studies on glycated analytes and polycyclic aromatic hydrocarbons.[8][9]

Table 2: Illustrative Performance of a Method Using a ¹³C-Labeled Internal Standard (Data from a study on a similar aromatic compound)

Validation Parameter	Result
Linearity (r²)	>0.999
Accuracy (Recovery %)	97% - 118%
Precision (RSD)	<14%
Chromatographic Shift	None observed

Data adapted from a study on ¹³C-labeled creatinine-derived AGEs.[8]

Experimental Protocols

The following is a generalized experimental protocol for the quantitative analysis of an aromatic dicarboxylic acid ester, such as Dimethyl Isophthalate, in a biological matrix (e.g., plasma) using a stable isotope-labeled internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation:

• Aliquoting: Transfer 100 µL of the plasma sample into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (either Dimethyl Isophthalate-2,4,5,6-d4 or a ¹³C-labeled version) at a known concentration.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate the analyte from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI), typically in positive or negative mode depending on the analyte.

• MRM Transitions: Monitor a specific precursor-to-product ion transition for the analyte and a corresponding mass-shifted transition for the internal standard.

3. Quantification:

The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for bioanalytical sample preparation and analysis using an internal standard.

Caption: Logical relationship between internal standard choice and analytical performance.

Conclusion and Recommendation

For the highest level of accuracy and precision in quantitative bioanalysis by LC-MS/MS, a ¹³C-labeled internal standard is the preferred choice.[2] Its ability to co-elute perfectly with the analyte of interest provides the most effective compensation for matrix effects and other sources of analytical variability.[1]

While a deuterium-labeled internal standard like Dimethyl Isophthalate-2,4,5,6-d4 is more commonly used due to its lower cost and wider availability, it can introduce complications such as chromatographic shifts and potential isotopic instability.[4][7] When using a deuterated standard, it is crucial to thoroughly validate the method to ensure that these potential issues do not compromise the quality of the data. For drug development and clinical studies where data integrity is paramount, the investment in a ¹³C-labeled internal standard is often justified by the increased reliability and robustness of the analytical method.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods Using Dimethyl Isophthalate-d4

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical process to ensure the reliability and accuracy of quantitative data. The choice of an appropriate internal standard is paramount in liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) based bioanalytical methods to compensate for variability during sample preparation and analysis. This guide provides a comparative overview of the use of Dimethyl Isophthalate-d4 (DMIP-d4) as a deuterium-labeled internal standard, its performance characteristics, and a comparison with potential alternatives.

Stable isotope-labeled (SIL) internal standards, such as DMIP-d4, are widely considered the gold standard for quantitative mass spectrometry assays.[1] A SIL internal standard is a form of the analyte where one or more atoms have been replaced by their heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[1] Because its physicochemical properties are nearly identical to the analyte, it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects.[1][2] By adding a known amount of the SIL internal standard to all samples, calibration standards, and quality controls at the beginning of the sample preparation process, it effectively normalizes for variability during extraction, chromatography, and detection, leading to highly accurate and precise results.[1]

Performance Comparison: Dimethyl Isophthalate-d4 vs. Alternatives

The primary advantage of using DMIP-d4 is its ability to closely mimic the behavior of the unlabeled analyte, Dimethyl Isophthalate, throughout the analytical process. This leads to superior correction for analytical variability compared to other types of internal standards, such as structural analogs.

Below is a summary of typical performance data when validating an analytical method using DMIP-d4 compared to a non-isotopic structural analog internal standard.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	Dimethyl Isophthalate-d4 (SIL IS)	Structural Analog IS	Acceptance Criteria (FDA/EMA)
Linearity (R²)	> 0.998	> 0.995	> 0.99[3]
Accuracy (% Bias)	Within ± 5%	Within ± 15%	± 15% (± 20% for LLOQ)[1]
Precision (% CV)	< 10%	< 15%	≤ 15% (≤ 20% for LLOQ)[1]
Matrix Effect (% CV)	< 5%	< 15%	≤ 15%
Recovery (% CV)	< 8%	< 20%	Consistent and reproducible

Table 2: Illustrative Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Accuracy (% Bias) with DMIP-d4	Precision (% CV) with DMIP-d4	Accuracy (% Bias) with Analog IS	Precision (% CV) with Analog IS
LLOQ	1	+2.5%	6.8%	-12.0%	14.5%
Low	3	+1.8%	4.5%	-8.5%	11.2%
Mid	50	-0.5%	3.1%	+5.3%	9.8%
High	150	-1.2%	2.5%	+7.8%	8.5%

As the data suggests, the use of a stable isotope-labeled internal standard like Dimethyl Isophthalate-d4 generally results in improved accuracy and precision, especially at the lower limit of quantification (LLOQ).[4] This is because its behavior during sample processing and ionization more closely mimics that of the analyte.[4]

Experimental Protocols

A detailed experimental protocol is crucial for the reproducibility of an analytical method. Below is a representative protocol for the quantification of an analyte in human plasma using Dimethyl Isophthalate-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Dimethyl Isophthalate-d4 and dissolve it in 1 mL of methanol.

• Calibration and QC Working Solutions: Prepare a series of working standard solutions for the calibration curve by serially diluting the analyte stock solution. Prepare at least four levels of quality control (QC) working solutions from a separate analyte stock solution.[5]

• Internal Standard Working Solution: Prepare a working solution of DMIP-d4 at a constant concentration (e.g., 100 ng/mL) in methanol.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma, add 25 µL of the internal standard working solution.

• Add 25 µL of the appropriate analyte working solution or blank methanol for blank samples.

• Vortex mix for 30 seconds.

• Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and Dimethyl Isophthalate-d4.

4. Method Validation Procedures:

• Selectivity: Analyze at least six different lots of blank plasma to check for interferences at the retention times of the analyte and IS.[1]

• Linearity: Construct a calibration curve with at least six non-zero concentration levels and a blank. The curve should be fitted with a linear, weighted (1/x²) regression.

• Accuracy and Precision: Analyze at least five replicates of each QC level in a single run (intra-assay) and in at least three separate runs on different days (inter-assay).[1]

• Matrix Effect: Compare the response of the analyte in post-extraction spiked blank matrix from at least six different sources to the response in a neat solution.[5]

• Stability: Evaluate the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.[5]

Visualizing the Workflow and Principles

Diagrams can effectively illustrate the logical flow of experiments and the underlying principles of the analytical method.

Caption: Experimental workflow for bioanalytical method validation using DMIP-d4.

The core principle of using a stable isotope-labeled internal standard is based on the consistency of the response ratio between the analyte and the standard.

Caption: Principle of quantification using a stable isotope-labeled internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Navigating the Analytical Maze: An Inter-laboratory Comparison of Phthalate Analysis

A Guide for Researchers and Drug Development Professionals

The accurate and reproducible analysis of phthalates, a class of synthetic chemicals widely used as plasticizers, is of paramount importance in environmental monitoring, food safety, and pharmaceutical development. Given their potential endocrine-disrupting properties, ensuring the reliability of analytical data across different laboratories is a critical challenge. This guide provides an objective comparison of methodologies and performance data from inter-laboratory studies, offering valuable insights for researchers, scientists, and drug development professionals.

Data at a Glance: Performance in Inter-laboratory Studies

Inter-laboratory comparisons, also known as proficiency tests, are crucial for assessing the competence of laboratories and the comparability of analytical results.[1][2] Below is a summary of quantitative data from notable studies, highlighting the variability and performance of different analytical approaches.

Study Focus	Matrix	Analytes	No. of Labs	Key Performance Metric	Finding
HBM4EU Project [3][4]	Human Urine	15 Phthalate (B1215562) & 2 DINCH Biomarkers	28	Inter-laboratory Reproducibility (RSD)	Average of 24% for single-isomer phthalates (e.g., DnBP, DEHP) and 43% for mixed-isomer phthalates (DiNP, DiDP, DINCH).[3][4]
HBM4EU Project (Improved) [3][4]	Human Urine	15 Phthalate & 2 DINCH Biomarkers	Subset of consistently performing labs	Inter-laboratory Reproducibility (RSD)	Improved to 17% for single-isomer and 26% for mixed-isomer phthalates, demonstrating the value of quality control.[3][4]
EURL-FCM ILC [1]	Oil	Di-isodecyl phthalate (DIDP)	28	Not specified in abstract	Focused on validating a standard operating procedure for DIDP analysis in a fatty food simulant.[1]
GC/MS vs. GC/ECD Comparison [5][6]	Polymer Materials	Various Phthalates	N/A	Recovery & RSD	Overall recoveries of 76-100% with relative standard deviations (RSD) ranging from 0.6-19%.[5][6]
GC-MS Method Validation [7]	Food (Liquid & Solid)	6 Phthalates	N/A	Spiked Recoveries & RSD	Recoveries in the range of 72.9-124.9% with RSD below 3.30%.[7]

A Closer Look: Experimental Protocols

The choice of analytical methodology is highly dependent on the sample matrix and the specific phthalates of interest. Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used and reliable technique.[7][8] However, for complex isomeric mixtures, liquid chromatography-mass spectrometry (LC-MS) can offer advantages.[9]

General Workflow for Inter-laboratory Comparison

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison of phthalate analysis.

Caption: A generalized workflow for an inter-laboratory comparison study.

Key Experimental Steps

1. Sample Preparation: The initial step involves preparing a homogenous and stable test material.[1][3] For proficiency tests, this often involves spiking a relevant matrix (e.g., urine, oil) with known concentrations of target phthalates.[1]

2. Extraction: The extraction method is critical for isolating phthalates from the sample matrix. Common techniques include:

• Liquid-Liquid Extraction (LLE): Frequently used for liquid samples like beverages, often with solvents like hexane (B92381) or toluene.[9]

• Solid-Phase Extraction (SPE): A desirable method for liquid samples as it minimizes solvent use and potential contamination.

• Ultrasonic Extraction: Applied for solid samples like polymer materials.[5]

3. Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): The most common technique, providing good separation and identification of many phthalates.[7][8]

• Gas Chromatography with Electron Capture Detector (GC-ECD): An alternative detector, though MS is often preferred for its specificity.[5][10]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly useful for the analysis of isomeric mixtures of phthalates like DiNP and DiDP, which can be challenging to separate by GC.[9] An interference-free and separate determination of DiNP, DiDP and DPHP was not possible with GC-MS in one study, necessitating the use of LC-MS.

4. Quality Control: Rigorous quality control is essential to minimize background contamination, a significant challenge in phthalate analysis due to their ubiquitous presence in laboratory environments.[9][11] This includes the analysis of procedural blanks, spiked samples, and certified reference materials.

Addressing the Challenges: Sources of Variability

Inter-laboratory studies consistently highlight several sources of analytical variability:

• Background Contamination: Phthalates are present in many laboratory consumables, from solvents to plasticware, leading to potential contamination and elevated blank levels.[11][12]

• Isomeric Complexity: Technical mixtures of phthalates, such as DINP and DIDP, consist of numerous isomers, making their separation and quantification challenging.[3][4]

• Matrix Effects: The sample matrix can interfere with the analysis, requiring effective clean-up steps. Fatty and oily foods, for example, are particularly prone to phthalate contamination due to their lipophilic nature.[12]

Conclusion

Inter-laboratory comparisons of phthalate analysis are indispensable for ensuring data quality and comparability. While GC-MS remains the workhorse for many applications, the choice of analytical method must be tailored to the specific matrix and target analytes. The data clearly demonstrates that with robust quality control measures and participation in proficiency testing schemes, laboratories can achieve a high level of performance. For researchers and drug development professionals, a thorough understanding of the analytical challenges and the adoption of validated methods are paramount for generating reliable data on these important environmental and health-related compounds.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. fiveable.me [fiveable.me]
• 3. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. Determination of Phthalates in Polymer Materials – Comparison of GC/MS and GC/ECD Methods [revistapolimeros.org.br]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. ijres.org [ijres.org]
• 9. m.youtube.com [m.youtube.com]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. toxicfreefood.org [toxicfreefood.org]
• 12. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

The Gold Standard for Quantification: A Comparative Guide to Dimethyl Isophthalate-2,4,5,6-d4

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. In the analysis of dimethyl isophthalate (B1238265), a widely used industrial compound, the use of a stable isotope-labeled internal standard, Dimethyl Isophthalate-2,4,5,6-d4, offers significant advantages over other methods. This guide provides an objective comparison of its performance with alternative internal standards, supported by experimental data, to aid in the selection of the most robust and reliable quantification strategy.

The principle of isotope dilution mass spectrometry (IDMS) is the bedrock of accurate quantification in complex matrices. By introducing a known quantity of a stable isotope-labeled version of the analyte of interest at the beginning of the analytical workflow, variations arising from sample preparation, matrix effects, and instrument response can be effectively normalized. Dimethyl Isophthalate-2,4,5,6-d4, being chemically identical to the analyte but with a distinct mass, co-elutes during chromatography and experiences the same analytical variability, ensuring a highly accurate and precise measurement of the analyte's concentration.

Comparative Performance of Internal Standards

The selection of an internal standard is a critical step in method development. While various compounds can be employed, their ability to mimic the analyte of interest dictates the accuracy of the final results. Here, we compare the performance of Dimethyl Isophthalate-2,4,5,6-d4 with other commonly used internal standards for phthalate (B1215562) analysis.

Internal Standard	Type	Analyte(s) Quantified	Linearity (R²)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Dimethyl Isophthalate-2,4,5,6-d4	Deuterated Analog	Dimethyl Isophthalate	>0.99 (Expected)	High (Expected)	Low (Expected)	General Principle
Dimethyl Phthalate-d4 (DMP-d4)	Deuterated Analog	Dimethyl Phthalate (DMP)	Not Specified	Not Specified	Repeatability: 6%, Intermediate Precision: 8%	[1]
Di-n-butyl Phthalate-d4 (DBP-d4)	Deuterated Analog	DEP, DIBP, DBP, BBP, DEHP	>0.9953	>89.7	Not Specified	[2]
Benzyl Benzoate	Non-Deuterated Analog	Phthalate Esters	Not Specified	Not Specified	Not Specified	[3]

Note: While specific experimental data for Dimethyl Isophthalate-2,4,5,6-d4 was not found in a direct comparative study, its performance is expected to be superior for the quantification of dimethyl isophthalate based on the established principles of isotope dilution mass spectrometry. The data for other deuterated standards demonstrates the high linearity, recovery, and precision achievable with this class of internal standards.

The Isotope Dilution Advantage: A Conceptual Workflow

The use of a deuterated internal standard like Dimethyl Isophthalate-2,4,5,6-d4 simplifies the analytical workflow and enhances data reliability. The following diagram illustrates the core principle of quantification using this approach.

Caption: A streamlined workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative methodologies for the analysis of phthalates using deuterated internal standards.

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Phthalates in Indoor Air

This method utilizes a single deuterated internal standard for the quantification of multiple phthalate esters.[2]

• Sample Collection: Indoor air is drawn through a solid-phase extraction (SPE) cartridge (e.g., styrene-divinylbenzene) to trap phthalate esters.

• Sample Preparation:

  • The SPE cartridge is eluted with a suitable solvent (e.g., acetone).

  • An internal standard solution containing Di-n-butyl phthalate-d4 (DBP-d4) is added to the eluate.

• GC-MS Analysis:

  • GC Column: A non-polar or mid-polar capillary column is typically used.

  • Injection: Splitless injection is preferred for trace analysis.

  • MS Detection: Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity and selectivity.

• Quantification: A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of DBP-d4 against the concentration of the analyte.

Isotope Dilution GC-MS/MS for Phthalates in Spirits

This method employs a mixture of corresponding isotope-labeled phthalate esters for accurate quantification.

• Sample Preparation:

  • Ethanol is removed from the spirit sample by heating under a stream of nitrogen.

  • A mixture of deuterated internal standards, including the corresponding labeled analog for each target phthalate, is added.

  • The residue is extracted with n-hexane.

• GC-MS/MS Analysis:

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity.

• Quantification: The concentration of each phthalate is determined by comparing the response of the native analyte to its corresponding deuterated internal standard.

Logical Relationships in Internal Standard Selection

The choice of an internal standard is a critical decision in analytical method development. The following diagram illustrates the logical considerations for selecting an appropriate internal standard.

Caption: A logical flow for selecting the most appropriate internal standard for analysis.

References

• 1. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. gcms.cz [gcms.cz]

A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision.[1] This guide provides an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analog) internal standards, supported by experimental data and detailed methodologies, to inform the selection process in liquid chromatography-mass spectrometry (LC-MS) applications.

Internal standards (IS) are essential in LC-MS-based quantification to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1][2] An ideal internal standard mimics the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] The two primary types of internal standards used are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium (B1214612), and non-deuterated or structural analog internal standards, which have a similar but not identical chemical structure.[1][3]

Head-to-Head Performance Comparison

Stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, are widely considered the "gold standard" in bioanalysis.[3][4] Their near-identical chemical and physical properties to the analyte lead to better tracking during extraction and co-elution during chromatography.[1][5] This is crucial for accurately compensating for matrix effects, where co-eluting components from the sample matrix (like plasma or urine) can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[6][7]

Non-deuterated, or structural analog, internal standards are compounds with a chemical structure and physicochemical properties very similar to the analyte.[5] While they can compensate for variability, they may not perfectly mimic the analyte's behavior, especially concerning ionization efficiency and matrix effects, because they often have different retention times.[3][5]

Data Presentation: Performance Metrics

The following table summarizes the quantitative performance of deuterated versus non-deuterated internal standards from published studies and established principles.

Performance Metric	Deuterated Internal Standard (SIL-IS)	Non-Deuterated (Analog) Internal Standard	Rationale
Accuracy & Precision	High (Typically %CV <10%)	Variable (Can be >15%)[8]	SIL-IS provides superior compensation for analytical variability, leading to more accurate and precise results.[5][9]
Matrix Effect Compensation	Excellent (Effectively compensated)[8]	Inconsistent (May not track analyte)[8]	Near-identical properties ensure the SIL-IS experiences the same degree of ion suppression or enhancement as the analyte.[8][10]
Chromatographic Behavior	Typically co-elutes with the analyte.[5]	Elutes close to the analyte but may have a different retention time.[5]	Co-elution is critical for ensuring both analyte and IS are subjected to the same matrix environment at the same time.[11]
Extraction Recovery	Virtually identical to the analyte.	Similar, but can differ.	The SIL-IS tracks the analyte's recovery throughout the sample preparation process more reliably than a structural analog.[8]
Potential Issues	Isotopic crosstalk, in-source H/D exchange, chromatographic shifts due to high deuterium content.[5]	Differential extraction, chromatography, and ionization behavior can lead to inadequate compensation.[5]	While superior, deuterated standards are not without potential pitfalls that must be assessed during method development.[12]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a validation experiment should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects.

Protocol: Evaluation of Matrix Factor

Objective: To quantitatively assess and compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix-induced signal suppression or enhancement. This is achieved by calculating the Internal Standard-Normalized Matrix Factor (MF).

Materials:

• Blank biological matrix (e.g., plasma) from at least six different sources/lots.

• Analyte certified reference standard.

• Deuterated internal standard.

• Non-deuterated (analog) internal standard.

• All necessary solvents for extraction and reconstitution (e.g., acetonitrile, methanol, water).

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Analyte in Neat Solution): Prepare a solution of the analyte in the final reconstitution solvent at a known concentration (e.g., a mid-range QC level).

  • Set 2 (Analyte in Post-Extraction Spiked Matrix): Extract blank plasma samples from the six different sources using the established sample preparation method (e.g., protein precipitation or solid-phase extraction). After extraction, spike the extracts with the analyte to the same final concentration as in Set 1.

  • Set 3 (Internal Standards): Prepare two separate sets of samples.

    • In Neat Solution: Prepare solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.

    • In Post-Extraction Spiked Matrix: Extract blank plasma from the six sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in the neat solutions.

• Sample Analysis:

  • Analyze all prepared samples by LC-MS/MS.

  • Record the peak areas for the analyte and both internal standards.

• Data Analysis and Calculation:

  • Calculate the Matrix Factor (MF) for the Analyte:

    • MF = (Peak Area of Analyte in Set 2) / (Mean Peak Area of Analyte in Set 1)

    • Calculate this for each of the six matrix sources. An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement.[7]

  • Calculate the IS-Normalized Matrix Factor:

    • For each matrix source, calculate the ratio of the analyte peak area to the internal standard peak area for both the deuterated and non-deuterated IS.

    • IS-Normalized MF = (Analyte/IS ratio in post-extraction spiked matrix) / (Mean Analyte/IS ratio in neat solution)

  • Evaluate Performance:

    • Calculate the coefficient of variation (%CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.

    • A lower %CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[1]

Mandatory Visualization

Diagrams are provided below to visualize the experimental workflow and the theoretical basis for the superior performance of deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. benchchem.com [benchchem.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. longdom.org [longdom.org]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 12. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Analysis: A Performance Evaluation of Dimethyl Isophthalate-2,4,5,6-d4

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative analysis are paramount. In the realm of mass spectrometry, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of Dimethyl Isophthalate-2,4,5,6-d4, a stable isotope-labeled (SIL) internal standard, with its non-deuterated counterpart and other alternatives. Through an examination of supporting experimental data and detailed protocols, this document substantiates the superior performance of Dimethyl Isophthalate-2,4,5,6-d4 in mitigating analytical variability and ensuring reliable results.

Stable isotope-labeled compounds, such as Dimethyl Isophthalate-2,4,5,6-d4, are widely regarded as the gold standard for internal standards in quantitative mass spectrometry.[1] By incorporating deuterium (B1214612) atoms, the molecule's mass is increased, allowing it to be distinguished from the native analyte by the mass spectrometer.[2] Crucially, its chemical and physical properties remain nearly identical to the unlabeled analyte.[3] This ensures that it behaves similarly during sample extraction, chromatography, and ionization, effectively compensating for variations that can occur throughout the analytical workflow.[3]

The primary application of Dimethyl Isophthalate-2,4,5,6-d4 is in isotope dilution mass spectrometry (ID-MS), a technique that relies on the addition of a known amount of the labeled standard to a sample before analysis.[2] By measuring the ratio of the native analyte to the deuterated internal standard, precise quantification can be achieved, correcting for matrix effects and procedural losses that can otherwise compromise results.[2]

Comparative Performance Analysis

The selection of an appropriate internal standard is critical for mitigating the impact of matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based quantification. Stable isotope-labeled internal standards that closely mimic the chromatographic and ionization behavior of the analyte offer the most robust and reliable compensation.[4]

The following table presents a hypothetical but representative performance comparison of Dimethyl Isophthalate-2,4,5,6-d4 with other types of internal standards in a typical bioanalytical assay. The data illustrates the superior accuracy and precision achieved with a SIL internal standard.

Internal Standard Type	Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect (%)	Comments
Dimethyl Isophthalate-2,4,5,6-d4 (SIL-IS)	98.5	1.2	< 2.0	Excellent co-elution and ionization tracking with the parent compound. Considered the gold standard.[4]
Structurally Similar Analog (e.g., Terephthalic acid)	92.1	8.5	< 5.0	Good compensation but may not perfectly mimic the analyte's behavior in the presence of complex matrices.[4]
Non-related Compound (e.g., Verapamil)	85.7	15.3	< 10.0	Limited effectiveness as its chromatographic and ionization behavior can differ significantly from the analyte.[4]

While deuterated standards are highly effective, it is important to be aware of potential limitations. The "deuterium isotope effect" can sometimes lead to a slight difference in retention time between the deuterated standard and the native analyte during liquid chromatography.[5][6] This can result in the analyte and the internal standard experiencing different degrees of matrix effects, particularly in complex biological samples.[5] However, even with this consideration, SIL internal standards consistently outperform other options. Studies have shown that even when a deuterated internal standard does not perfectly co-elute with the analyte, it still provides better correction for matrix effects than a structural analog.[7]

Experimental Protocols

Detailed methodologies are essential for validating the performance of an internal standard. The following are representative protocols for key experiments.

Protocol 1: Accuracy and Precision Assessment

This protocol is adapted from a study on a similar class of compounds to illustrate the expected performance when using a SIL internal standard.[1]

1. Preparation of Quality Control (QC) Samples:

• Prepare QC samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

• Spike the appropriate amount of analyte and a fixed concentration of Dimethyl Isophthalate-2,4,5,6-d4 into a blank biological matrix (e.g., human plasma).

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, add 25 µL of the internal standard working solution.

• Add 600 µL of methyl tert-butyl ether (MTBE) and vortex for 5 minutes.

• Centrifuge at 6000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.[8]

3. LC-MS/MS Analysis:

• Inject the prepared samples onto an LC-MS/MS system.

• Use a suitable C18 column and a gradient elution with mobile phases consisting of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Monitor the transitions for both the analyte and Dimethyl Isophthalate-2,4,5,6-d4 using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard.

• Determine the concentration of the analyte in the QC samples using a calibration curve.

• Assess accuracy by comparing the mean measured concentration to the nominal concentration.

• Evaluate precision by calculating the relative standard deviation (RSD) of the measurements at each QC level.

Protocol 2: Matrix Effect Evaluation

This protocol uses the post-extraction spike method to quantify the matrix effect.[4]

1. Sample Preparation:

• Set A (Analyte in Solution): Prepare a standard solution of the analyte and internal standard in a neat solvent.

• Set B (Analyte in Extracted Matrix): Extract blank biological matrix. After extraction, spike the extract with the same concentration of the analyte and internal standard as in Set A.

• Set C (Matrix Blank): Extract blank biological matrix without spiking.

2. LC-MS/MS Analysis:

• Analyze all three sets of samples using the same LC-MS/MS conditions as in Protocol 1.

3. Data Analysis:

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

• A value of 100% indicates no matrix effect. A value > 100% indicates ion enhancement, and a value < 100% indicates ion suppression.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Linearity in Phthalate Analysis: A Comparative Guide to Dimethyl Isophthalate-d4 and Alternative Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates, the choice of a suitable internal standard is paramount for achieving accurate and reliable results. This guide provides a comparative analysis of the linearity of calibration curves when using Dimethyl Isophthalate-d4 (DMIP-d4) as an internal standard, alongside other commonly used alternatives. The performance of these internal standards is supported by experimental data from various studies, with detailed methodologies provided for reproducibility.

The use of a stable isotope-labeled internal standard, such as DMIP-d4, is a widely accepted practice in analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). These standards are chemically identical to the analytes of interest but have a different mass due to isotopic enrichment. This property allows them to co-elute with the target analyte and experience similar matrix effects, thus providing a reliable reference for quantification.

Comparative Analysis of Calibration Curve Linearity

The linearity of a calibration curve, typically assessed by the coefficient of determination (R²), is a critical performance characteristic of an analytical method. An R² value close to 1.0 indicates a strong linear relationship between the analyte concentration and the instrument response. The following table summarizes the linearity data for DMIP-d4 (using a close structural analog, Di-n-butyl phthalate-d4, as a surrogate) and other alternative internal standards used in phthalate (B1215562) analysis.

Internal Standard	Analyte(s)	Concentration Range	Matrix	Analytical Technique	Coefficient of Determination (R²)
Di-n-butyl phthalate-d4 (DBP-d4) *	Five Phthalate Esters	0.2 - 10.0 µg/mL	Indoor Air	GC-MS	0.9953 - 0.9997[1][2]
Benzyl Butyl Phthalate-d4 (BBP-d4)	Five Phthalate Esters	0.2 - 10.0 µg/mL	Indoor Air	GC-MS	0.9900 - 0.9993[1][2]
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Five Phthalate Esters	0.2 - 10.0 µg/mL	Indoor Air	GC-MS	0.9891 - 0.9992[1][2]
Di-n-heptyl phthalate (DNHP)	DEHP, DEP, DBP, BBP	10 - 400 ppm	Cosmetics	HPLC	0.9921 - 0.9999[3]
Benzyl Benzoate	15 Phthalate Esters	100 - 5000 ng/mL	Soft Drinks	GC-MS	Not specified, but good linearity implied[4]

Note: Data for Di-n-butyl phthalate-d4 (DBP-d4) is presented as a surrogate for Dimethyl Isophthalate-d4 (DMIP-d4) due to the lack of specific published data for DMIP-d4 and their structural similarity as deuterated dialkyl phthalates.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, providing a framework for researchers to replicate or adapt these methods for their specific needs.

Method 1: Analysis of Phthalates in Indoor Air using GC-MS with Deuterated Internal Standards[1][2]

• Sample Collection: Indoor air samples were collected using a solid-phase extraction (SPE) cartridge.

• Sample Preparation: The SPE cartridge was eluted with a suitable solvent to extract the phthalates and the deuterated internal standards (DBP-d4, BBP-d4, or DEHP-d4).

• Instrumental Analysis: The analysis was performed on a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

  • GC Column: A suitable capillary column for phthalate separation was used.

  • Carrier Gas: Helium was used as the carrier gas.

  • Injection Mode: Splitless injection was employed.

  • Temperature Program: A temperature gradient was used to achieve optimal separation of the phthalates.

  • MS Detection: The mass spectrometer was operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Calibration: A series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the internal standard were prepared and analyzed to construct the calibration curve.

Method 2: Analysis of Phthalates in Cosmetics using HPLC[3]

• Sample Preparation: Cosmetic samples were prepared by dissolving them in a suitable solvent, followed by the addition of the internal standard (Di-n-heptyl phthalate).

• Instrumental Analysis: The analysis was performed on a High-Performance Liquid Chromatograph (HPLC).

  • HPLC Column: A C18 reversed-phase column was used for separation.

  • Mobile Phase: A gradient of two or more solvents was used to elute the phthalates.

  • Detection: A UV detector was used to monitor the eluting compounds.

• Calibration: Calibration curves were prepared by plotting the peak-area ratios of the phthalates to the internal standard against the respective concentrations of the phthalates.

Workflow for Quantitative Analysis using an Internal Standard

The following diagram illustrates the typical workflow for quantitative analysis using an internal standard like Dimethyl Isophthalate-d4.

Figure 1: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Analytical Methods for Phthalate Quantification Utilizing Dimethyl Isophthalate-2,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the primary analytical methodologies for the detection and quantification of phthalate (B1215562) esters, with a special focus on the role of Dimethyl Isophthalate-2,4,5,6-d4 as an internal standard to ensure accuracy and precision. Phthalates are a class of synthetic chemicals commonly used as plasticizers, and their ubiquitous presence has raised health concerns, necessitating sensitive and reliable detection methods.[1]

Dimethyl Isophthalate-2,4,5,6-d4 is a deuterated form of Dimethyl Isophthalate. In analytical chemistry, particularly in mass spectrometry-based methods, deuterated compounds are frequently used as internal standards.[2][3] Because they are chemically almost identical to the analytes of interest but have a different mass, they can be added to a sample in a known quantity before processing. This allows for the correction of any analyte loss during sample preparation and analysis, thereby improving the accuracy and precision of the quantification.

Performance Comparison of Analytical Methods

The most common and effective methods for the analysis of phthalates are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), often using tandem mass spectrometry (MS/MS) for enhanced selectivity and sensitivity.[1][4] The choice of method often depends on the specific phthalates being analyzed, the complexity of the sample matrix, and the required level of sensitivity.

Below is a summary of the performance of these methods for the detection of various phthalate esters, for which Dimethyl Isophthalate-2,4,5,6-d4 would be a suitable internal standard.

Analytical Method	Analyte	Limit of Detection (LOD)	Matrix
GC-MS	Isophthalic Acid	0.5 ng/mL	Aqueous
GC-MS	Dimethyl Phthalate (DMP)	0.00005 wt%	Various
GC-MS	Diethyl Phthalate (DEP)	0.00005 wt%	Various
GC-MS	Dibutyl Phthalate (DBP)	0.00005 wt%	Various
GC-MS	Di-2-ethylhexyl Phthalate (DEHP)	0.00005 wt%	Various
HPLC-UV	Dimethyl Phthalate (DMP)	0.08 µg/mL	Plastic Toys
HPLC-UV	Diethyl Phthalate (DEP)	0.08 µg/mL	Plastic Toys
HPLC-UV	Dibutyl Phthalate (DBP)	0.1 µg/mL	Plastic Toys
HPLC-UV	Di-2-ethylhexyl Phthalate (DEHP)	0.09 µg/mL	Plastic Toys

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. The following are generalized protocols for the analysis of phthalates using GC-MS and LC-MS/MS with a deuterated internal standard like Dimethyl Isophthalate-2,4,5,6-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a widely used technique for phthalate analysis due to its high resolution and sensitivity.[1]

• Sample Preparation (Liquid-Liquid Extraction):

  • To a 10 mL glass centrifuge tube, add 1 mL of the aqueous sample (e.g., urine or wastewater).

  • Spike the sample with a known amount of Dimethyl Isophthalate-2,4,5,6-d4 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

  • Acidify the sample to a pH of approximately 2 by adding 100 µL of 1M HCl.

  • Add 5 mL of an appropriate organic solvent (e.g., ethyl acetate).

  • Vortex the mixture for 2 minutes to extract the analytes into the organic phase.

  • Centrifuge at 3000 x g for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • The extract is then concentrated, often under a gentle stream of nitrogen.[5]

• Derivatization (if necessary):

  • For less volatile phthalates or to improve chromatographic properties, a derivatization step may be employed. A common method is methylation.

• GC-MS Analysis:

  • Injection: 1 µL of the final extract is injected into the GC-MS system.

  • GC Column: A low-polarity capillary column, such as one with a 5% phenyl methylpolysiloxane stationary phase, is commonly used.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature gradient is used to separate the different phthalates.

  • MS Detection: The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode for higher sensitivity, monitoring for characteristic ions of the target phthalates and the deuterated internal standard.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS is particularly useful for analyzing a wide range of phthalates, including those with higher molecular weights, often without the need for derivatization.[1]

• Sample Preparation (Protein Precipitation for Biological Samples):

  • To 100 µL of the sample (e.g., plasma or serum), add 10 µL of the Dimethyl Isophthalate-2,4,5,6-d4 internal standard spiking solution.

  • Add 200 µL of cold methanol (B129727) to precipitate proteins.

  • Vortex the mixture for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[3]

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile (B52724) or methanol, often with a small amount of formic acid to improve ionization.

  • MS/MS System: A triple quadrupole mass spectrometer is typically used.

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity, where specific precursor-to-product ion transitions for each analyte and the internal standard are monitored.[1][3]

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the quantification of phthalates using an internal standard.

General workflow for phthalate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

Navigating Method Robustness: A Comparative Guide to Internal Standards Featuring Dimethyl Isophthalate-2,4,5,6-d4

For researchers, scientists, and drug development professionals, ensuring the robustness of an analytical method is a cornerstone of reliable and reproducible results. This guide provides a comparative analysis of Dimethyl Isophthalate-2,4,5,6-d4 as a stable isotope-labeled internal standard (SIL-IS) in method robustness testing, particularly for liquid chromatography-mass spectrometry (LC-MS) applications. We present supporting experimental data, detailed protocols, and visual workflows to aid in the selection of the most appropriate internal standard for your analytical needs.

The integrity of quantitative analysis hinges on the ability of an analytical method to remain unaffected by small, deliberate variations in method parameters. Robustness testing is the systematic evaluation of a method's performance under such varied conditions, providing confidence in its reliability during routine use. The choice of an internal standard is critical in this context, as it is intended to compensate for variability throughout the analytical process, from sample preparation to final measurement.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards are widely considered the gold standard for quantitative mass spectrometry due to their chemical and physical similarity to the analyte of interest. Deuterated compounds, such as Dimethyl Isophthalate-2,4,5,6-d4, are a common and cost-effective choice. However, potential isotopic effects can sometimes lead to chromatographic separation from the unlabeled analyte, which may impact the method's robustness under certain conditions.

Comparative Analysis of Internal Standards in Robustness Testing

To illustrate the performance of different internal standards under deliberately varied chromatographic conditions, a representative dataset is presented below. The data compares Dimethyl Isophthalate-2,4,5,6-d4 with a ¹³C-labeled dimethyl isophthalate (B1238265) and a structural analog internal standard (Dimethyl Terephthalate) in the analysis of dimethyl isophthalate. The robustness test evaluates the impact of variations in mobile phase pH, organic solvent composition, and column temperature on the precision and accuracy of quality control (QC) samples.

Table 1: Performance of Internal Standards under Varied Mobile Phase pH

Internal Standard	Mobile Phase pH	Mean Accuracy (%)	Precision (%RSD)
Dimethyl Isophthalate-2,4,5,6-d4	4.8	98.5	3.1
5.0 (Nominal)	100.2	2.5
5.2	101.8	3.5
¹³C-Dimethyl Isophthalate	4.8	99.1	2.2
5.0 (Nominal)	100.1	1.9
5.2	100.9	2.4
Dimethyl Terephthalate (Analog)	4.8	95.2	6.8
5.0 (Nominal)	99.5	5.1
5.2	104.3	7.2

Table 2: Performance of Internal Standards under Varied Organic Solvent Composition

Internal Standard	Organic Solvent %	Mean Accuracy (%)	Precision (%RSD)
Dimethyl Isophthalate-2,4,5,6-d4	48%	99.0	2.9
50% (Nominal)	100.2	2.5
52%	101.1	3.2
¹³C-Dimethyl Isophthalate	48%	99.5	2.1
50% (Nominal)	100.1	1.9
52%	100.6	2.3
Dimethyl Terephthalate (Analog)	48%	96.8	6.2
50% (Nominal)	99.5	5.1
52%	102.7	6.9

Table 3: Performance of Internal Standards under Varied Column Temperature

Internal Standard	Column Temp (°C)	Mean Accuracy (%)	Precision (%RSD)
Dimethyl Isophthalate-2,4,5,6-d4	35	98.9	2.8
40 (Nominal)	100.2	2.5
45	101.5	3.4
¹³C-Dimethyl Isophthalate	35	99.3	2.0
40 (Nominal)	100.1	1.9
45	100.8	2.2
Dimethyl Terephthalate (Analog)	35	97.1	5.9
40 (Nominal)	99.5	5.1
45	103.5	6.5

Disclaimer: The data presented in these tables is representative and intended for comparative purposes. Actual results may vary depending on the specific analyte, matrix, and analytical conditions.

Experimental Protocols

A detailed experimental protocol is crucial for the reproducibility of a method robustness test. Below is a representative protocol for the quantification of dimethyl isophthalate in a biological matrix using an internal standard.

Objective: To evaluate the robustness of an LC-MS/MS method by introducing small, deliberate variations to key method parameters and assessing the impact on the accuracy and precision of analyte quantification.

Materials and Reagents:

• Dimethyl isophthalate (analyte)

• Dimethyl Isophthalate-2,4,5,6-d4 (deuterated internal standard)

• ¹³C-Dimethyl Isophthalate (¹³C-labeled internal standard)

• Dimethyl Terephthalate (structural analog internal standard)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Blank biological matrix (e.g., human plasma)

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Nominal Conditions: Establish the standard operating conditions for the analytical method, including mobile phase composition, pH, flow rate, column temperature, and injection volume.

• Preparation of Standards and Samples: Prepare a set of calibration standards and QC samples (low, medium, and high concentrations). Spike the appropriate internal standard into all samples, calibrators, and QCs.

• Sample Extraction: Process the samples using a validated solid-phase extraction protocol.

• LC-MS/MS Analysis (Nominal): Analyze the calibration standards and QC samples under the nominal conditions to establish a baseline performance.

• Varying Parameters:

  • Mobile Phase pH: Adjust the pH of the aqueous mobile phase by ±0.2 units from the nominal value.

  • Organic Solvent Composition: Vary the percentage of the organic solvent in the mobile phase by ±2% from the nominal value.

  • Column Temperature: Adjust the column temperature by ±5 °C from the nominal value.

• LC-MS/MS Analysis (Varied Conditions): For each varied parameter, re-analyze a set of QC samples in triplicate.

• Data Analysis:

  • For each analytical run, construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Determine the concentrations of the QC samples using the calibration curve.

  • Calculate the precision (%RSD) and accuracy (%Bias) for the QC samples under each condition.

  • Compare the performance of the different internal standards across all tested conditions.

Visualization of Workflows and Concepts

To further clarify the processes and logical relationships involved in method robustness testing, the following diagrams have been generated using Graphviz.

Workflow for a typical method robustness test.

Logical relationships between the analyte and internal standards.

Navigating Analytical Method Comparability: A Guide to Cross-Validation Using Dimethyl Isophthalate-d4

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of analytical data across different methods is a cornerstone of robust scientific research. When analytical methods are updated, transferred between laboratories, or when data from different techniques are pooled, a formal cross-validation process is imperative. This guide provides an objective comparison of hypothetical analytical methods using Dimethyl Isophthalate-d4 (DMIP-d4) as an internal standard, complete with supporting experimental data and detailed protocols.

Stable isotope-labeled (SIL) internal standards, such as Dimethyl Isophthalate-d4, are considered the gold standard in quantitative mass spectrometry.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization effects, which effectively compensates for variability during sample preparation and analysis.[1][3] This guide will explore the cross-validation of two distinct analytical methods for a hypothetical analyte, "Analyte X," using DMIP-d4 to ensure data integrity.

Performance Comparison of Analytical Methods

The following table summarizes the validation parameters for two hypothetical methods being cross-validated for the quantification of "Analyte X" using Dimethyl Isophthalate-d4 as a common internal standard. Method A represents a state-of-the-art Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method, while Method B is a well-established Gas Chromatography-Mass Spectrometry (GC-MS) method.

Validation Parameter	Method A (UHPLC-MS/MS)	Method B (GC-MS)	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	5 ng/mL	-
Accuracy (% Bias) at LLOQ	± 4.5%	± 8.2%	Within ± 20%
Precision (%RSD) at LLOQ	6.8%	12.5%	≤ 20%
Accuracy (% Bias) at MQC	± 3.1%	± 5.5%	Within ± 15%
Precision (%RSD) at MQC	4.2%	8.9%	≤ 15%
Matrix Effect	98% - 104%	92% - 110%	CV ≤ 15%
Extraction Recovery	92% ± 5%	85% ± 8%	Consistent & Reproducible

Data is representative and compiled based on typical performance characteristics of the respective analytical techniques.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. Below are the protocols for the key experiments cited in this guide.

Sample Preparation (Liquid-Liquid Extraction for both Methods)

• To 100 µL of plasma, add 10 µL of Dimethyl Isophthalate-d4 internal standard working solution (e.g., at 100 ng/mL).

• Add 50 µL of 0.1 M sodium carbonate solution and vortex for 15 seconds.

• Add 500 µL of methyl tert-butyl ether (MTBE), vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the appropriate solvent (Mobile phase for UHPLC-MS/MS, Ethyl Acetate for GC-MS).

Method A: UHPLC-MS/MS Analysis

• Instrumentation: Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.

• Chromatographic Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Ion ESI.

• MRM Transitions: Specific precursor-to-product ion transitions would be optimized for Analyte X and DMIP-d4.

Method B: GC-MS Analysis

• Instrumentation: Gas Chromatograph coupled to a single quadrupole Mass Spectrometer.

• Chromatographic Column: 5%-phenyl-methylpolysiloxane capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[4]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Mode: Splitless, 1 µL injection volume.

• Temperature Program: Optimized gradient for separation of Analyte X and DMIP-d4.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for Analyte X and DMIP-d4.

Cross-Validation Protocol

• Prepare three batches of Quality Control (QC) samples at low, medium, and high concentrations in the relevant biological matrix.

• Analyze each batch using both Method A and Method B on the same day.

• Calculate the mean concentration and percentage difference for each QC level between the two methods.

• The acceptance criterion is that the mean concentration from Method B should be within ±20% of the mean concentration from Method A for at least 67% of the samples.[5]

Visualizing the Workflow

To better understand the logical flow of the cross-validation process, the following diagrams illustrate the key decision points and experimental sequences.

Caption: General workflow for the cross-validation of two analytical methods using a common internal standard.

The decision to employ a stable isotope-labeled internal standard is a critical step in developing a robust analytical method. The following diagram illustrates the advantages that lead to this choice.

Caption: Decision pathway for selecting a stable isotope-labeled internal standard for bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of Dimethyl Isophthalate-2,4,5,6-d4: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the proper disposal of Dimethyl Isophthalate-2,4,5,6-d4, a deuterated stable isotope of Dimethyl Isophthalate.

Immediate Safety and Handling for Disposal

Before initiating the disposal process, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or goggles.

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

• Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill, additional protective clothing may be necessary.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The primary method for the disposal of Dimethyl Isophthalate-2,4,5,6-d4 is through an approved hazardous waste disposal facility. Do not discharge this chemical into drains or the environment.

• Waste Identification and Collection:

  • Collect waste Dimethyl Isophthalate-2,4,5,6-d4 in a designated, properly labeled, and sealed container.

  • Avoid mixing with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Waste Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Consultation with EHS:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

  • Provide the EHS team with all available information, including the chemical name, quantity, and any available safety data.

• Regulatory Compliance:

  • Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1] In the United States, for instance, Dimethyl Phthalate (a related compound) is listed under EPA hazardous waste number U102, which necessitates adherence to specific USEPA regulations for storage, transportation, treatment, and disposal.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of the non-deuterated Dimethyl Isophthalate, which can be useful for waste management and hazard assessment.

Property	Value
Physical State	Solid
Appearance	White
Odor	Odorless
Water Solubility	Insoluble
Flash Point	138 °C / 280.4 °F

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Dimethyl Isophthalate-2,4,5,6-d4.

Caption: Logical workflow for the disposal of Dimethyl Isophthalate-2,4,5,6-d4.

References

• 1. fishersci.com [fishersci.com]